4-Ethoxybutan-2-amine

Core Science & Biosynthesis

An In-depth Technical Guide to the Mass Spectrometry Fragmentation of 4-Ethoxybutan-2-amine

For Researchers, Scientists, and Drug Development Professionals

Authored by a Senior Application Scientist

This guide provides a detailed analysis of the expected electron ionization (EI) mass spectrometry fragmentation pattern of 4-ethoxybutan-2-amine. As a bifunctional molecule containing both an amine and an ether group, its fragmentation is governed by characteristic pathways that provide a wealth of structural information. This document will delve into the theoretical underpinnings of these fragmentation mechanisms, present a predicted mass spectrum, and provide a standardized protocol for its experimental determination.

Introduction: The Structural Logic of Fragmentation

Electron ionization mass spectrometry is a powerful analytical technique that involves bombarding a molecule with high-energy electrons, leading to the formation of a molecular ion (M+•) and subsequent fragmentation. The pattern of these fragments is a unique fingerprint of the molecule's structure. For 4-ethoxybutan-2-amine (C₆H₁₅NO, molecular weight: 117.19 g/mol ), the presence of both a primary amine and an ether linkage dictates the primary fragmentation pathways.

The "Nitrogen Rule" is a fundamental principle in mass spectrometry which states that a molecule with an odd number of nitrogen atoms will have an odd nominal molecular weight.[1][2] In the case of 4-ethoxybutan-2-amine, with one nitrogen atom, we expect an odd molecular ion peak at m/z 117.

The fragmentation of the molecular ion is driven by the formation of the most stable positive ions. In aliphatic amines and ethers, the most prominent fragmentation pathway is alpha-cleavage , which involves the homolytic cleavage of a carbon-carbon bond adjacent to the heteroatom (nitrogen or oxygen).[1][3][4][5][6][7] This process is energetically favorable as it leads to the formation of a resonance-stabilized cation.

Predicted Fragmentation Pathways of 4-Ethoxybutan-2-amine

Upon electron ionization, the initial event is the removal of a non-bonding electron from either the nitrogen or oxygen atom, with the lower ionization potential of the nitrogen atom's lone pair making it the more probable site of ionization.[8]

Alpha-Cleavage adjacent to the Amine Group

This is expected to be the most dominant fragmentation pathway. The bond between C2 and C3 is cleaved, leading to the formation of a resonance-stabilized iminium ion.

• Pathway A: Loss of an ethyl-ethoxy radical

  • Cleavage of the C2-C3 bond results in the formation of a stable, resonance-stabilized iminium ion at m/z 44 and a neutral ethyl-ethoxy radical. This fragment is often the base peak in the mass spectra of primary amines with a similar substitution pattern.

• Pathway B: Loss of a methyl radical

  • Cleavage of the C1-C2 bond results in the loss of a methyl radical (•CH₃) to form a resonance-stabilized iminium ion at m/z 102 .

Alpha-Cleavage adjacent to the Ether Group

Alpha-cleavage can also occur adjacent to the ether oxygen.

• Pathway C: Loss of an ethyl radical

  • Cleavage of the bond between the ethoxy group and the butyl chain is less likely to be a primary fragmentation event for the molecular ion but can occur. A more probable fragmentation involving the ether is the cleavage of the C3-C4 bond, leading to the loss of an ethyl radical (•C₂H₅) and the formation of an oxonium ion at m/z 88 .

Other Fragmentation Pathways

• Inductive Cleavage: The C-O bond of the ether can also undergo heterolytic cleavage, although this is generally less favored than alpha-cleavage in aliphatic ethers.[6]

• Rearrangement Reactions: While less common for simple aliphatic amines and ethers, rearrangement reactions can sometimes occur.[9]

The interplay of these fragmentation pathways will generate a characteristic mass spectrum. The relative abundance of the fragment ions will depend on the stability of the resulting cations and neutral radicals.

Predicted Mass Spectrum Data

The following table summarizes the predicted major fragment ions for 4-ethoxybutan-2-amine, their proposed structures, and the fragmentation mechanism.

m/z	Proposed Fragment Ion	Proposed Structure	Fragmentation Pathway	Predicted Relative Abundance
117	[C₆H₁₅NO]⁺•	Molecular Ion	-	Low to Medium
102	[C₅H₁₂NO]⁺	[CH₃CH(NH₂)CH₂CH₂OCH₂CH₃]⁺	Alpha-cleavage (Loss of •CH₃)	Medium
88	[C₄H₁₀NO]⁺	[CH₂(NH₂)CH₂CH₂O=CHCH₃]⁺	Alpha-cleavage (Loss of •C₂H₅)	Medium to High
72	[C₄H₁₀N]⁺	[CH₃CH(NH₂)CH₂]⁺	Cleavage of C3-O bond	Low
59	[C₃H₇O]⁺	[CH₃CH₂OCH₂]⁺	Cleavage of C2-C3 bond	Low to Medium
45	[C₂H₅O]⁺	[CH₃CH₂O]⁺	Cleavage of C4-O bond	Low
44	[C₂H₆N]⁺	[CH₃CH=NH₂]⁺	Alpha-cleavage (Loss of •CH₂CH₂OCH₂CH₃)	Base Peak
30	[CH₄N]⁺	[CH₂=NH₂]⁺	Secondary fragmentation	Medium

Visualizing the Fragmentation Pathways

The following diagram illustrates the primary alpha-cleavage fragmentation pathways of 4-ethoxybutan-2-amine.

Caption: Predicted alpha-cleavage pathways of 4-ethoxybutan-2-amine.

Experimental Protocol for GC-MS Analysis

This section outlines a standardized protocol for the acquisition of an electron ionization mass spectrum of 4-ethoxybutan-2-amine using Gas Chromatography-Mass Spectrometry (GC-MS).

Sample Preparation

• Solvent Selection: Prepare a 1 mg/mL stock solution of 4-ethoxybutan-2-amine in a high-purity volatile solvent such as methanol or dichloromethane.

• Dilution: Prepare a working solution of 10-100 µg/mL by diluting the stock solution with the same solvent.

• Internal Standard (Optional): For quantitative analysis, add an appropriate internal standard at a known concentration.

Gas Chromatography (GC) Parameters

• Injection Port:

  • Injector Type: Split/Splitless

  • Injector Temperature: 250 °C

  • Injection Volume: 1 µL

  • Split Ratio: 20:1 (can be optimized)

• Carrier Gas: Helium at a constant flow rate of 1.0 mL/min.

• GC Column: A standard non-polar column, such as a 30 m x 0.25 mm ID x 0.25 µm film thickness column with a 5% phenyl-methylpolysiloxane stationary phase (e.g., DB-5ms or equivalent), is suitable for the separation of this compound.

• Oven Temperature Program:

  • Initial Temperature: 50 °C, hold for 2 minutes.

  • Ramp: Increase to 250 °C at a rate of 10 °C/min.

  • Final Hold: Hold at 250 °C for 5 minutes.

Mass Spectrometry (MS) Parameters

• Ionization Mode: Electron Ionization (EI)

• Ionization Energy: 70 eV

• Source Temperature: 230 °C

• Quadrupole Temperature: 150 °C

• Mass Range: Scan from m/z 30 to 200.

• Scan Rate: At least 2 scans/second.

• Solvent Delay: Set a solvent delay to prevent the filament from being exposed to a high concentration of the solvent. This will depend on the solvent used and the GC conditions.

Data Acquisition and Analysis

• Inject the prepared sample into the GC-MS system.

• Acquire the data using the parameters outlined above.

• Process the data to obtain the total ion chromatogram (TIC) and the mass spectrum of the peak corresponding to 4-ethoxybutan-2-amine.

• Identify the molecular ion and major fragment ions. Compare the experimental spectrum with the predicted fragmentation pattern.

Conclusion

The mass spectrometry fragmentation of 4-ethoxybutan-2-amine is predicted to be dominated by alpha-cleavage adjacent to the nitrogen atom, leading to a characteristic base peak at m/z 44. Other significant fragments arising from alpha-cleavage at other positions and secondary fragmentations provide a comprehensive picture of the molecule's structure. The provided experimental protocol offers a robust starting point for the empirical determination and confirmation of this fragmentation pattern. This in-depth understanding is crucial for the unambiguous identification and structural elucidation of this and related compounds in complex matrices, a common requirement in pharmaceutical research and development.

References

• OpenStax. (2023, September 20). 12.3 Mass Spectrometry of Some Common Functional Groups. In Organic Chemistry. OpenStax. [Link]

• Chemistry LibreTexts. (2025, April 7). 10.8: Spectroscopy of Amines. [Link]

• Chemistry Steps. (2025, September 27). Alpha (α) Cleavage. [Link]

• Dummies.com. (2021, July 26). How to Identify Molecular Fragmentation Patterns in Mass Spectrometry. [Link]

• Mass Spectrometry of Aliphatic Ethers. (2025, August 19). [Video]. YouTube. [Link]

• University of Calgary. (n.d.). Mass Spectrometry: Fragmentation. [Link]

• JoVE. (2024, December 5). Video: Mass Spectrometry: Amine Fragmentation. [Link]

• University of Arizona. (n.d.). Mass Spectrometry - Examples. Department of Chemistry and Biochemistry. [Link]

• OpenOChem Learn. (n.d.). MS Fragmentation. [Link]

• Wikipedia. (n.d.). Fragmentation (mass spectrometry). [Link]

• Chemistry LibreTexts. (2022, July 3). 6.5: Amine Fragmentation. [Link]

• Chemistry LibreTexts. (2023, August 29). Mass Spectrometry - Fragmentation Patterns. [Link]

• Problems in Chemistry. (2023, January 25). Mass Spectrometry Part 8 - Fragmentation in Amines. [Video]. YouTube. [Link]

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• Larsen, B. S. (n.d.). Fragmentation mechanisms in electron impact mass spectrometry. University of Copenhagen. [Link]

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• Waters. (n.d.). Exact Mass GC-MS Analysis of Amine Monomers Used in Combinatorial Library Production. [Link]

• Almeida, C., et al. (2011). Gas Chromatography–Mass Spectrometry Assessment of Amines in Port Wine and Grape Juice after Fast Chloroformate Extraction/Derivatization. Journal of Agricultural and Food Chemistry, 59(15), 8236-8245. [Link]

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4-Ethoxybutan-2-amine: Physicochemical Profiling, Synthetic Workflows, and Pharmaceutical Applications

Introduction & Structural Significance

In modern drug discovery and materials science, functionalized aliphatic amines serve as critical building blocks for synthesizing complex active pharmaceutical ingredients (APIs) and specialized polymers. 4-Ethoxybutan-2-amine is a highly versatile primary amine characterized by a four-carbon backbone, a terminal ethoxy ether, and a chiral center at the C2 position.

The structural architecture of 4-ethoxybutan-2-amine provides a unique balance of lipophilicity and hydrophilicity. The ethoxy group acts as a potent hydrogen bond acceptor, which enhances aqueous solubility and facilitates specific interactions with target protein pockets (such as kinase hinge regions) [1]. Meanwhile, the primary amine serves as a highly reactive nucleophilic hub, enabling rapid diversification through amidation, reductive amination, and nucleophilic aromatic substitution (SNAr) [1]. Because of its chiral center, the compound is frequently utilized in its enantiopure forms—most notably (2S)-4-ethoxybutan-2-amine —to ensure stereospecific binding and minimize off-target toxicity in pharmaceutical applications [1].

Quantitative Physicochemical Profile

Accurate physicochemical data is the foundation of any robust synthetic workflow. The free base of 4-ethoxybutan-2-amine is typically handled as a liquid, whereas its hydrochloride salt forms a stable, white crystalline solid that is highly soluble in polar organic solvents and water [1].

Below is the consolidated quantitative data for 4-ethoxybutan-2-amine and its derivatives [1], [2], [3].

Property	Value
IUPAC Name	4-Ethoxybutan-2-amine
CAS Registry Number (Racemate)	79090-50-9
CAS Registry Number ((2S)-Isomer)	1689880-72-5
Molecular Formula	C₆H₁₅NO
Molecular Weight (Free Base)	117.19 g/mol
Molecular Weight (HCl Salt)	153.65 g/mol
Monoisotopic Mass	117.115 Da
Topological Polar Surface Area (TPSA)	35.3 Ų (approx., based on primary amine and ether)

Mechanistic Synthesis & Chiral Resolution

The synthesis of highly pure (2S)-4-ethoxybutan-2-amine requires a highly controlled workflow. While direct nucleophilic substitution of ethyl halides with butan-2-amine derivatives is possible, it often suffers from over-alkylation [1]. A more authoritative and scalable approach is the reductive amination of 4-ethoxybutan-2-one, followed by enzymatic kinetic resolution.

Causality in Reagent Selection

The choice of sodium cyanoborohydride (NaBH₃CN) over standard sodium borohydride (NaBH₄) is dictated by the pH requirements of the reaction. Imine formation requires mildly acidic conditions (pH 5–6) to activate the ketone carbonyl. Under these conditions, NaBH₄ rapidly decomposes, releasing hydrogen gas. NaBH₃CN, however, is stable at this pH and selectively reduces the protonated iminium ion without reducing the unreacted ketone. This establishes a self-validating cycle : the reduction only proceeds upon successful imine formation, preventing the accumulation of alcohol byproducts.

For chiral resolution, Candida antarctica Lipase B (CALB) is employed. The causality here lies in the enzyme's stereochemical bias: the active site selectively accommodates the (2R)-enantiomer for acylation. This creates a self-validating purification system . Post-reaction, the mixture contains the lipophilic (2R)-amide and the unreacted, basic (2S)-amine. A simple liquid-liquid extraction with aqueous HCl protonates the (2S)-amine, driving it entirely into the aqueous phase, while the (2R)-amide remains in the organic phase. This orthogonal solubility guarantees high enantiomeric purity without the need for complex chiral chromatography.

Synthetic workflow and enzymatic chiral resolution of 4-ethoxybutan-2-amine.

Step-by-Step Experimental Protocol

Part A: Reductive Amination

• Initiation: Dissolve 4-ethoxybutan-2-one (1.0 eq) and ammonium acetate (10.0 eq) in anhydrous methanol. Stir at room temperature for 30 minutes to allow imine equilibrium to establish.

• Reduction: Cool the mixture to 0 °C. Add sodium cyanoborohydride (1.5 eq) portion-wise to control the exothermic release.

• Validation: Monitor the reaction via Thin Layer Chromatography (TLC). Stain with ninhydrin; the disappearance of the UV-active ketone and the emergence of a purple ninhydrin-active spot confirms the formation of the primary amine.

• Workup: Quench with 1M NaOH to neutralize the cyanoborohydride and free-base the amine. Extract with dichloromethane (DCM), dry over Na₂SO₄, and concentrate in vacuo to yield racemic 4-ethoxybutan-2-amine (CAS: 79090-50-9) [2].

Part B: Enzymatic Kinetic Resolution

• Acylation: Dissolve the racemic amine in methyl tert-butyl ether (MTBE). Add isopropyl methoxyacetate (0.6 eq) and immobilized CALB enzyme.

• Incubation: Shake the suspension at 45 °C for 24 hours.

• Orthogonal Separation (Self-Validating Step): Filter off the enzyme. Extract the MTBE filtrate with 1M HCl. The (2R)-amide remains in the MTBE layer.

• Isolation: Basify the aqueous layer to pH 12 using NaOH, extract with DCM, and evaporate to isolate enantiopure (2S)-4-ethoxybutan-2-amine. Treat with HCl gas in ether to precipitate the stable hydrochloride salt (MW: 153.65 g/mol ) [1].

Reactivity & Downstream Applications

The versatility of 4-ethoxybutan-2-amine stems from the unhindered nature of its primary amine, which readily participates in several fundamental organic transformations [1]:

• Nucleophilic Aromatic Substitution (SNAr): Reacts with heteroaryl chlorides or fluorides under basic conditions to form secondary anilines, a critical step in synthesizing kinase inhibitors.

• Amide Coupling: Reacts with carboxylic acids in the presence of coupling reagents (e.g., HATU, DIPEA) to form stable amides, useful in peptidomimetic drug design.

• Carbamate Formation: Reacts with carbon dioxide and alkyl halides to produce carbamates. This specific reactivity is currently being explored in advanced carbon capture technologies [1].

Primary reactivity pathways and downstream applications in drug development.

By leveraging the predictable reactivity and orthogonal purification pathways of 4-ethoxybutan-2-amine, researchers can confidently integrate this building block into high-throughput discovery campaigns and scaled manufacturing routes.

References

Protocols & Analytical Methods

Application Note: Laboratory-Scale Synthesis and Characterization of 4-Ethoxybutan-2-amine

Executive Summary

4-Ethoxybutan-2-amine (CAS: 79090-50-9) is an aliphatic primary amine featuring an ether linkage, widely utilized as a versatile building block in synthetic organic chemistry and pharmaceutical drug development[1]. With a molecular formula of C₆H₁₅NO and a molecular weight of 117.19 g/mol [2], the presence of the ethoxy group enhances its solubility in organic solvents and modulates its pharmacokinetic profile when incorporated into biologically active compounds[1].

This application note details a robust, two-step synthetic protocol for 4-ethoxybutan-2-amine, designed for researchers requiring high-purity material for downstream applications. The protocol emphasizes mechanistic causality, reaction optimization, and rigorous safety standards.

Retrosynthetic Analysis & Pathway Justification

The synthesis of primary amines often suffers from over-alkylation if direct nucleophilic substitution of ammonia with alkyl halides is employed. To ensure high selectivity for the primary amine, a reductive amination strategy is preferred.

• Disconnection 1 (C-N Bond): Retrosynthetic cleavage of the amine yields 4-ethoxybutan-2-one and ammonia. Reductive amination of this ketone using a mild reducing agent (e.g., sodium cyanoborohydride) in the presence of an ammonium salt selectively yields the primary amine.

• Disconnection 2 (C-O Bond): The intermediate 4-ethoxybutan-2-one can be efficiently synthesized via an oxa-Michael addition of ethanol to methyl vinyl ketone (but-3-en-2-one).

Causality in Reagent Selection: A large stoichiometric excess of ammonium acetate (NH₄OAc) is utilized during the reductive amination step. This drives the equilibrium toward the primary imine/iminium intermediate and suppresses the formation of secondary amine byproducts (bis(4-ethoxybutan-2-yl)amine), which occur if the newly formed primary amine reacts with unreacted ketone.

Synthetic Workflow Diagram

Figure 1: Two-step synthetic pathway for 4-Ethoxybutan-2-amine via oxa-Michael addition and reductive amination.

Quantitative Data & Material Specifications

Target Compound Properties

Property	Value
Chemical Name	4-Ethoxybutan-2-amine
CAS Number	79090-50-9[2]
Molecular Formula	C₆H₁₅NO[3]
Molecular Weight	117.19 g/mol [2]
Monoisotopic Mass	117.115 Da[3]
Structure (SMILES)	CCOCCC(C)N[3]

Reaction Stoichiometry (Step 2: Reductive Amination)

Reagent	MW ( g/mol )	Equivalents	Amount (for 10 mmol scale)	Role
4-Ethoxybutan-2-one	116.16	1.0	1.16 g	Starting Material
Ammonium Acetate	77.08	10.0	7.71 g	Nitrogen Source / Buffer
Sodium Cyanoborohydride	62.84	1.5	0.94 g	Reducing Agent
Methanol (Anhydrous)	32.04	-	30 mL	Solvent

Step-by-Step Experimental Protocol

Note: All procedures must be conducted in a properly functioning fume hood. Sodium cyanoborohydride is highly toxic and can evolve hydrogen cyanide (HCN) gas if exposed to strong acids.

Step 1: Synthesis of 4-Ethoxybutan-2-one (Oxa-Michael Addition)

• Preparation: Equip a 100 mL round-bottom flask with a magnetic stir bar and a reflux condenser.

• Reagent Mixing: Add absolute ethanol (30 mL) and a catalytic amount of anhydrous potassium carbonate (K₂CO₃, 0.1 eq).

• Addition: Cool the mixture to 0 °C using an ice bath. Dropwise, add methyl vinyl ketone (1.0 eq) over 30 minutes to control the exothermic reaction.

• Reaction: Remove the ice bath and allow the reaction to stir at room temperature for 12 hours.

• Workup: Filter the mixture to remove the solid catalyst. Concentrate the filtrate under reduced pressure. Purify the crude product via vacuum distillation to yield 4-ethoxybutan-2-one as a clear liquid.

Step 2: Reductive Amination to 4-Ethoxybutan-2-amine

• Imine Formation: In a 250 mL round-bottom flask, dissolve 4-ethoxybutan-2-one (10 mmol, 1.16 g) in anhydrous methanol (30 mL). Add ammonium acetate (100 mmol, 7.71 g). Stir the suspension at room temperature for 30 minutes to allow for imine/iminium formation.

• Reduction: Cool the reaction mixture to 0 °C. Portion-wise, add sodium cyanoborohydride (NaBH₃CN, 15 mmol, 0.94 g) over 15 minutes.

• Maturation: Allow the reaction to warm to room temperature and stir for 24 hours under an inert atmosphere (Nitrogen or Argon) to protect from moisture[2].

• Quenching: Carefully quench the reaction by adding 1M aqueous NaOH (20 mL) to decompose excess reducing agent and ensure the amine is in its free-base form. Caution: Do not use acidic quenching agents due to the risk of HCN evolution.

• Extraction: Extract the aqueous mixture with Dichloromethane (DCM) or Diethyl Ether (3 x 30 mL).

• Drying & Concentration: Combine the organic layers, wash with brine (20 mL), dry over anhydrous sodium sulfate (Na₂SO₄), and filter. Evaporate the solvent under reduced pressure.

• Purification: Purify the crude amine via Kugelrohr distillation or silica gel chromatography (using a highly polar eluent system, e.g., DCM/MeOH/NH₄OH 90:9:1) to yield pure 4-ethoxybutan-2-amine.

Analytical Validation & Self-Validating Systems

To ensure the trustworthiness of the synthesized batch, the product must undergo rigorous characterization[1]:

• ¹H NMR (CDCl₃): Look for the disappearance of the methyl ketone singlet (~2.1 ppm) and the appearance of a complex multiplet for the methine proton adjacent to the amine (~3.0 ppm). The ethoxy group will present as a distinct quartet (~3.5 ppm) and triplet (~1.2 ppm).

• Mass Spectrometry (ESI-MS): Confirm the product by identifying the [M+H]⁺ peak at m/z 118.12[3].

Safety & Handling Guidelines

Adherence to strict safety protocols is mandatory when handling 4-ethoxybutan-2-amine and its precursors:

• Personal Protective Equipment (PPE): Wear cold insulating gloves, fire/flame resistant clothing, and eye/face protection[2].

• Storage: Store in a tightly closed, corrosive-resistant container in a dry, well-ventilated place. Keep cool and protect from direct sunlight[2].

• Environmental Precautions: Avoid release to the environment. In case of a spill, absorb spillage to prevent material damage and do not allow contact with combustible materials[2].

• First Aid: If on skin, wash immediately with plenty of soap and water. If swallowed, rinse mouth and immediately call a POISON CENTER; do NOT induce vomiting[2].

References

• (2r)-4-ethoxybutan-2-amine hydrochloride (C6H15NO) . PubChemLite / Université du Luxembourg. Retrieved from: [Link]

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In vitro assay preparation using 4-Ethoxybutan-2-amine derivatives

An Application Guide to the In Vitro Profiling of 4-Ethoxybutan-2-amine Derivatives

Abstract

This document provides a comprehensive guide for researchers, scientists, and drug development professionals on the preparation and execution of in vitro assays for the characterization of 4-Ethoxybutan-2-amine derivatives. As a class of chiral amines with potential biological activity, a systematic and robust in vitro evaluation is paramount to elucidating their mechanism of action, potency, and potential cytotoxic effects.[1] This guide moves beyond rigid templates to offer a logically structured framework, emphasizing the scientific rationale behind protocol design and the establishment of self-validating experimental systems. We will cover foundational assays, including cell viability, enzyme inhibition, and cellular signaling analysis, providing detailed, field-tested protocols and data interpretation insights to accelerate early-stage drug discovery programs.

Foundational Principles for Robust In Vitro Assays

The reliability of any in vitro data is contingent upon meticulous planning and adherence to best practices.[2] Before initiating specific assays, it is crucial to establish a consistent and well-documented workflow. The knowledge of basic concepts and awareness of potential issues in performing preclinical pharmacological studies are fundamental to producing reliable results.[3]

Compound Management and Solubilization

4-Ethoxybutan-2-amine derivatives, like many small molecules, require careful handling to ensure stability and accurate concentration delivery.

• Stock Solution Preparation: Prepare a high-concentration stock solution (e.g., 10-50 mM) in an appropriate solvent, typically dimethyl sulfoxide (DMSO). The amine functionality of the derivatives may influence their solubility.[1]

• Solubility Testing: Empirically determine the solubility limit in your chosen cell culture medium. High concentrations of DMSO (>0.5%) can induce cellular stress and confound results.

• Storage: Store stock solutions at -20°C or -80°C in small aliquots to minimize freeze-thaw cycles.

Cell Culture Best Practices

Cell-based assays are subject to variability, which can be mitigated by rigorous cell culture technique.[4]

• Cell Line Authentication: Use authenticated, low-passage cell lines to ensure genetic consistency.

• Aseptic Technique: Maintain a sterile environment to prevent microbial contamination.

• Consistent Seeding Density: The number of cells plated can significantly impact their growth rate and response to treatment. Optimize seeding density to ensure cells are in a logarithmic growth phase during the experiment.[3]

Tier 1 Assay: Assessing Cellular Viability and Cytotoxicity

A primary step in characterizing any novel compound is to determine its effect on cell viability. This establishes a therapeutic window and informs the concentration range for subsequent mechanistic assays. The XTT assay is a robust colorimetric method for this purpose.

Principle of the XTT Assay

The XTT (2,3-bis-(2-methoxy-4-nitro-5-sulfophenyl)-2H-tetrazolium-5-carboxanilide) assay measures the metabolic activity of living cells.[5] Mitochondrial dehydrogenases in viable cells reduce the water-soluble XTT tetrazolium salt to a water-soluble orange-colored formazan product.[6][7] The intensity of this color, measured spectrophotometrically, is directly proportional to the number of metabolically active cells. Unlike the older MTT assay, the XTT assay's formazan product is water-soluble, eliminating a cytotoxic solubilization step and streamlining the protocol.[5]

Visualized Workflow: General Compound Screening

The following diagram illustrates a typical workflow for the initial in vitro screening of a novel 4-Ethoxybutan-2-amine derivative.

Caption: High-level workflow for initial screening of a novel compound.

Detailed Protocol: XTT Cell Viability Assay

This protocol is adapted from standard methodologies for assessing compound-induced cytotoxicity.[5][7]

Materials:

• 96-well flat-bottom cell culture plates

• Selected cell line(s)

• Complete cell culture medium

• 4-Ethoxybutan-2-amine derivative stock solution (in DMSO)

• XTT Cell Viability Assay Kit (containing XTT reagent and an electron-coupling reagent)

• Phosphate-Buffered Saline (PBS)

• Microplate spectrophotometer

Procedure:

• Cell Seeding: Plate cells in a 96-well plate at a pre-optimized density (e.g., 5,000-10,000 cells/well in 100 µL of medium). Incubate for 24 hours at 37°C, 5% CO₂ to allow for cell attachment.

• Compound Preparation: Prepare a series of 2X concentrations of the 4-Ethoxybutan-2-amine derivative in complete culture medium. A typical dose-response curve might include 8-12 concentrations (e.g., from 0.1 µM to 100 µM). Also, prepare a vehicle control (medium with the highest concentration of DMSO used) and a positive control (a known cytotoxic agent).

• Cell Treatment: Carefully remove the medium from the wells and add 100 µL of the prepared compound dilutions (or controls) to the respective wells.

• Incubation: Incubate the plate for the desired exposure time (e.g., 24, 48, or 72 hours) at 37°C, 5% CO₂.

• Reagent Preparation: Shortly before the end of the incubation period, prepare the activated XTT solution by mixing the XTT reagent and the electron-coupling reagent according to the manufacturer's instructions.

• XTT Addition: Add 50 µL of the activated XTT solution to each well, including untreated control wells.[5]

• Final Incubation: Incubate the plate for 2-4 hours at 37°C in a CO₂ incubator, protected from light. The incubation time should be optimized to produce a strong signal in the untreated wells without saturation.

• Absorbance Measurement: Gently shake the plate to ensure a homogenous distribution of the colored formazan product. Measure the absorbance at a wavelength between 450-500 nm. A reference wavelength between 630-690 nm should be used to subtract background absorbance.[5]

Data Analysis and Interpretation

• Background Subtraction: Subtract the reference wavelength absorbance from the primary wavelength absorbance for all wells.

• Normalization: Express the results as a percentage of the vehicle control.

  • % Viability = (Absorbance of Treated Well / Average Absorbance of Vehicle Control Wells) * 100

• IC₅₀ Calculation: Plot the % Viability against the log of the compound concentration. Use a non-linear regression model (e.g., four-parameter logistic fit) to calculate the IC₅₀ value, which is the concentration of the compound that inhibits cell viability by 50%.

Parameter	Typical Value/Range	Purpose
Cell Seeding Density	5,000 - 20,000 cells/well	Ensures logarithmic growth phase.
Compound Concentration	0.01 µM - 100 µM	To generate a full dose-response curve.
Incubation Time	24 - 72 hours	To assess time-dependent effects.[4]
XTT Incubation	2 - 4 hours	Allows for sufficient formazan development.
Absorbance Wavelength	450 - 500 nm (Primary)	Corresponds to the formazan product's peak absorbance.[5]
Reference Wavelength	630 - 690 nm (Secondary)	Corrects for plate imperfections and turbidity.[5]

Tier 2 Assay: Enzyme Inhibition Screening

If the 4-Ethoxybutan-2-amine derivatives are hypothesized to target a specific enzyme, a direct inhibition assay is the logical next step. This protocol describes a generalized, adaptable method for a colorimetric enzyme assay.

Principle of the Assay

Enzyme inhibition assays quantify the ability of a compound to reduce the activity of a target enzyme.[8] In a typical colorimetric assay, the enzyme catalyzes the conversion of a colorless substrate into a colored product. The rate of color formation is measured over time. An inhibitor will decrease this rate in a concentration-dependent manner.

Visualized Workflow: Enzyme Inhibition Assay

Caption: Step-by-step workflow for a typical enzyme inhibition assay.

Detailed Protocol: Generalized Colorimetric Enzyme Inhibition Assay

This protocol provides a framework that must be optimized for the specific enzyme and substrate system.[9]

Materials:

• 96-well clear, flat-bottom plate

• Purified enzyme solution

• Substrate solution (specific to the enzyme)

• Assay buffer (optimized for pH and ionic strength for the target enzyme)

• 4-Ethoxybutan-2-amine derivative dilutions

• Known inhibitor (Positive Control)

• Kinetic microplate reader

Procedure:

• Plate Setup: Design the plate map to include blanks (buffer only), vehicle controls (enzyme + substrate + vehicle), positive controls (enzyme + substrate + known inhibitor), and test wells (enzyme + substrate + derivative).

• Reagent Addition:

  • Add 50 µL of assay buffer to all wells.

  • Add 25 µL of the appropriate derivative dilution, vehicle, or positive control to the designated wells.

  • Add 25 µL of the enzyme solution to all wells except the blanks.

• Pre-incubation: Mix gently and incubate the plate at the optimal temperature (e.g., 25°C or 37°C) for 10-15 minutes. This allows the inhibitor to bind to the enzyme before the substrate is introduced.[10]

• Reaction Initiation: Add 100 µL of the substrate solution to all wells to start the reaction. The final volume should be consistent across all wells (e.g., 200 µL).

• Kinetic Measurement: Immediately place the microplate in the reader and measure the absorbance at the appropriate wavelength every minute for 10 to 30 minutes.[8]

Data Analysis and Interpretation

• Calculate Reaction Rate (Velocity): For each well, determine the rate of reaction (V) by calculating the change in absorbance per minute (ΔAbs/min) from the linear portion of the kinetic curve.

• Calculate Percentage of Inhibition: Use the following formula to calculate the percent inhibition for each concentration of the derivative:

  • % Inhibition = [1 - (V_inhibitor / V_vehicle)] * 100

• IC₅₀ Determination: Plot the % Inhibition against the log of the derivative concentration and use non-linear regression to determine the IC₅₀ value.

Tier 3 Assay: Signaling Pathway Analysis via Western Blot

To understand the intracellular mechanism of action, Western blotting can be used to assess how 4-Ethoxybutan-2-amine derivatives affect key proteins in a signaling pathway.[11] This is particularly useful for determining if the compound alters the expression or phosphorylation state of target proteins.[12]

Principle of Western Blotting

Western blotting is a technique used to detect specific proteins in a sample.[13] It involves three main steps:

• Separation: Proteins from cell lysates are separated by size using sodium dodecyl sulfate-polyacrylamide gel electrophoresis (SDS-PAGE).

• Transfer: The separated proteins are transferred from the gel to a solid support membrane (e.g., nitrocellulose or PVDF).

• Detection: The membrane is probed with antibodies specific to the target protein. A primary antibody binds to the protein of interest, and a secondary antibody, conjugated to an enzyme like horseradish peroxidase (HRP), binds to the primary antibody. The addition of a chemiluminescent substrate results in a signal that can be captured and quantified.[14]

Visualized Workflow: Hypothetical MAPK/ERK Signaling Inhibition

This diagram illustrates how a 4-Ethoxybutan-2-amine derivative might inhibit a kinase in the MAPK/ERK pathway, and how Western blotting could be used to detect this.

Caption: Inhibition of MEK in the MAPK pathway and its detection by Western blot.

Detailed Protocol: Western Blot Analysis

This protocol is a standard procedure for analyzing changes in protein phosphorylation.[12][13]

Materials:

• Cultured cells treated with the derivative or vehicle

• Lysis buffer (e.g., RIPA buffer) with protease and phosphatase inhibitors

• BCA Protein Assay Kit

• SDS-PAGE gels, running buffer, and electrophoresis apparatus

• Transfer buffer, PVDF membrane, and transfer apparatus

• Blocking buffer (e.g., 5% non-fat dry milk or BSA in TBST)

• Primary antibodies (e.g., anti-phospho-ERK, anti-total-ERK, anti-GAPDH)

• HRP-conjugated secondary antibody

• Tris-buffered saline with Tween 20 (TBST)

• Enhanced chemiluminescence (ECL) substrate

• Imaging system

Procedure:

• Cell Lysis: After treating cells with the derivative for the desired time, wash them with ice-cold PBS and lyse them by adding 1X lysis buffer. Scrape the cells, collect the lysate, and clarify by centrifugation at 14,000 x g for 15 minutes at 4°C.[12]

• Protein Quantification: Determine the protein concentration of each lysate using a BCA assay to ensure equal loading.

• Sample Preparation: Mix a calculated volume of lysate (e.g., 20-30 µg of protein) with Laemmli sample buffer and boil at 95-100°C for 5 minutes.

• SDS-PAGE: Load the samples onto a polyacrylamide gel and run the electrophoresis until the dye front reaches the bottom.

• Protein Transfer: Transfer the proteins from the gel to a PVDF membrane using a wet or semi-dry transfer system.

• Blocking: Block the membrane with 5% non-fat milk or BSA in TBST for 1 hour at room temperature to prevent non-specific antibody binding.[12]

• Primary Antibody Incubation: Incubate the membrane with the primary antibody (e.g., anti-phospho-protein) diluted in blocking buffer overnight at 4°C with gentle shaking.

• Washing: Wash the membrane three times for 5-10 minutes each with TBST.

• Secondary Antibody Incubation: Incubate the membrane with the HRP-conjugated secondary antibody diluted in blocking buffer for 1 hour at room temperature.

• Washing: Repeat the washing step as in step 8.

• Detection: Incubate the membrane with ECL substrate according to the manufacturer's instructions and capture the chemiluminescent signal using an imaging system.

• Stripping and Re-probing (Optional): To detect another protein (e.g., a total protein or loading control like GAPDH), the membrane can be stripped of the first set of antibodies and re-probed.[12]

Data Analysis and Interpretation

• Densitometry: Quantify the band intensity for the protein of interest (e.g., phospho-ERK) and the loading control (e.g., GAPDH or total-ERK) using imaging software.

• Normalization: Normalize the intensity of the target protein band to its corresponding loading control band to correct for loading differences.

• Comparison: Compare the normalized signal in the derivative-treated samples to the vehicle-treated control to determine the effect of the compound on protein expression or phosphorylation.

References

• National Center for Biotechnology Information. (2013). Cell Viability Assays - Assay Guidance Manual. Retrieved from [Link]

• Bio-protocol. (2017). Enzyme inhibition assay. Retrieved from [Link]

• PubMed. (2021). A standard operating procedure for an enzymatic activity inhibition assay. Retrieved from [Link]

• Springer Protocols. (2019). Analysis of Signaling Pathways by Western Blotting and Immunoprecipitation. Retrieved from [Link]

• YouTube. (2017). Receptor Binding Assay (RBA): Principles and Introduction to Radioactivity. Retrieved from [Link]

• Anticancer Research. (2019). A Brief Guide to Performing Pharmacological Studies In Vitro: Reflections from the EORTC-PAMM Course “Preclinical and Early-ph. Retrieved from [Link]

• PubMed. (2024). Survey of Pharmaceutical Industry's Best Practices around In Vitro Transporter Assessment and Implications for Drug Development. Retrieved from [Link]

• PubMed. (2019). A Brief Guide to Performing Pharmacological Studies In Vitro: Reflections from the EORTC-PAMM Course "Preclinical and Early-phase Clinical Pharmacology". Retrieved from [Link]

• SciSpace. (n.d.). Principles and methods in receptor binding. Retrieved from [Link]

• National Center for Biotechnology Information. (2012). Receptor Binding Assays for HTS and Drug Discovery. Retrieved from [Link]

• Drug Target Review. (2025). Early De-Risking: In Vitro Safety Strategies for Pre-IND Success. Retrieved from [Link]

• Anticancer Research. (2019). A Brief Guide to Performing Pharmacological Studies In Vitro: Reflections from the EORTC-PAMM Course “Preclinical and Early-phase Clinical Pharmacology”. Retrieved from [Link]

• Protocols.io. (2019). Enzymatic Assay of Trypsin Inhibition. Retrieved from [Link]

• American Journal of Physiology-Lung Cellular and Molecular Physiology. (n.d.). Radioligand binding methods: practical guide and tips. Retrieved from [Link]

• Unknown Source. (n.d.). 3.2.1. graphvizによるフローチャートの作成. Retrieved from [Link]

• PubMed. (2014). Predictability of in Vitro Dermal Assays When Evaluating Fatty Amine Derivatives. Retrieved from [Link]

• PLOS One. (2026). Biological evaluation of amidine derivatives: In vitro cytotoxicity and cellular antioxidant capacity. Retrieved from [Link]

• International Journal of Biology and Chemistry. (2021). Biological activity of 4-ethynyl-, 4-oxy-, 4-butoxypropylpyperidine and azaheterocyclic compounds. Retrieved from [Link]

• Scilit. (2026). Biological evaluation of amidine derivatives: In vitro cytotoxicity and cellular antioxidant capacity. Retrieved from [Link]

• Dirk Colbry. (2019). Quick Graphviz Tutorial. Retrieved from [Link]

• Unknown Source. (n.d.). Development and Validation of in Vitro Flow Cytometry-based Assays for Preclinical Immunology. Retrieved from [Link]

• Unknown Source. (n.d.). In Vitro Preliminary Evidences on the Antioxidant Properties of Biogenic Amines. Retrieved from [Link]

• Graphviz. (2025). External Resources. Retrieved from [Link]

• National Center for Biotechnology Information. (n.d.). A Practical Guide to Immunoassay Method Validation. Retrieved from [Link]

• Sketchviz. (n.d.). Guide to Flowcharts in Graphviz. Retrieved from [Link]

• Unknown Source. (n.d.). Simple Graph - GraphViz Examples and Tutorial. Retrieved from [Link]

• National Toxicology Program - NIH. (2025). Validation Study of In Vitro Cytotoxicity Test Methods. Retrieved from [Link]

• Eurofins Scientific. (n.d.). Industry recommendations for phase appropriate approach for assay validation in Cell and Gene Therapies (CGTs). Retrieved from [Link]

• ResearchGate. (2026). (PDF) Biological evaluation of amidine derivatives: In vitro cytotoxicity and cellular antioxidant capacity. Retrieved from [Link]

• Unknown Source. (2026). Structural Descriptors and Antioxidant Activity Markers of 4-[4-(2-Aminoethoxy)benzyl]aniline. Retrieved from [Link]

• MDPI. (2020). Biological Activity of Quaternary Ammonium Salts and Their Derivatives. Retrieved from [Link]

• PubMed. (2016). Synthesis and biological evaluation of 4-(2-(dimethylamino)ethoxy)benzohydrazide derivatives as inhibitors of Entamoeba histolyica. Retrieved from [Link]

Sources

• 1. evitachem.com [evitachem.com]
• 2. A Brief Guide to Performing Pharmacological Studies In Vitro: Reflections from the EORTC-PAMM Course "Preclinical and Early-phase Clinical Pharmacology" - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. ar.iiarjournals.org [ar.iiarjournals.org]
• 4. A Brief Guide to Performing Pharmacological Studies In Vitro: Reflections from the EORTC-PAMM Course “Preclinical and Early-phase Clinical Pharmacology” | Anticancer Research [ar.iiarjournals.org]
• 5. pdf.benchchem.com [pdf.benchchem.com]
• 6. CyQUANT XTT and MTT Assays for Cell Viability | Thermo Fisher Scientific - HK [thermofisher.com]
• 7. biotium.com [biotium.com]
• 8. pdf.benchchem.com [pdf.benchchem.com]
• 9. A standard operating procedure for an enzymatic activity inhibition assay - PubMed [pubmed.ncbi.nlm.nih.gov]
• 10. bio-protocol.org [bio-protocol.org]
• 11. Dissect Signaling Pathways with Multiplex Western Blots | Thermo Fisher Scientific - HK [thermofisher.com]
• 12. benchchem.com [benchchem.com]
• 13. Western Blot Procedure | Cell Signaling Technology [cellsignal.com]
• 14. Western blot protocol | Abcam [abcam.com]

Technical Notes & Optimization

Technical Support Center: Optimizing Yield in 4-Ethoxybutan-2-amine Synthesis

Welcome to the Technical Support Center for aliphatic amine synthesis. As a Senior Application Scientist, I have designed this guide to help researchers, chemists, and drug development professionals troubleshoot the synthesis of 4-ethoxybutan-2-amine (CAS: 79090-50-9). This compound is a critical chiral building block frequently utilized in pharmaceutical development and synthetic organic chemistry[1].

The most robust and industrially scalable synthetic route involves a two-step process: a base-catalyzed Michael addition of ethanol to methyl vinyl ketone (MVK) to yield the intermediate 4-ethoxybutan-2-one [2], followed by a highly chemoselective reductive amination to yield the final primary amine[3].

I. Reaction Workflow & Pathway

Fig 1: Two-step synthesis of 4-ethoxybutan-2-amine via Michael addition and reductive amination.

II. Troubleshooting FAQs

Q1: Why is my yield of 4-ethoxybutan-2-one consistently low during the Michael addition step? A: Low yields in this initial step are almost always caused by the unwanted polymerization of methyl vinyl ketone (MVK) rather than the desired O-nucleophilic attack by ethanol[4].

• The Causality: MVK is highly reactive. Strong bases or elevated temperatures accelerate anionic polymerization, consuming your starting material and creating a viscous sludge.

• The Solution: Use a mild base catalyst (such as potassium carbonate) rather than strong hydroxides. Maintain strict temperature control (0°C to room temperature) during the addition of MVK, and consider adding a trace amount of a polymerization inhibitor (like hydroquinone) to the reaction mixture[5].

Q2: During reductive amination, I am seeing a high percentage of secondary or tertiary amine byproducts. How can I prevent this over-alkylation? A: Over-alkylation occurs when the newly formed primary amine (4-ethoxybutan-2-amine) outcompetes ammonia to react with unreacted 4-ethoxybutan-2-one, forming a secondary imine that is subsequently reduced[6].

• The Causality: This is a kinetic competition between ammonia and your product. Furthermore, standard reducing agents like NaBH₄ reduce ketones too quickly, bypassing imine formation entirely[7].

• The Solution: To kinetically favor primary amine formation, flood the system with a large molar excess of ammonia, typically introduced as ammonium acetate (NH₄OAc) (e.g., 5 to 10 equivalents)[3]. More importantly, switch to a highly chemoselective reducing agent like Sodium Triacetoxyborohydride (STAB, NaBH(OAc)₃). STAB reduces the protonated iminium ion much faster than it reduces the parent ketone, effectively eliminating over-alkylation[6].

Q3: The reductive amination is stalling, leaving unreacted 4-ethoxybutan-2-one. What is going wrong? A: The Borch reductive amination is highly pH-dependent[3].

• The Causality: The formation of the intermediate imine requires mildly acidic conditions (pH 4–6) to protonate the carbonyl oxygen, enhancing its electrophilicity[7]. However, if the pH drops too low (< pH 4), the amine nucleophile is completely protonated into a non-nucleophilic ammonium salt, halting imine formation entirely[7].

• The Solution: Do not guess the pH. Use an ammonium acetate/acetic acid buffer system to strictly maintain the pH between 4 and 6, and verify this with pH paper before adding your reducing agent[3].

Q4: How do I isolate the (2S)-enantiomer if my downstream application requires chiral purity? A: Reductive amination of an achiral ketone yields a racemic mixture of 4-ethoxybutan-2-amine.

• The Solution: To isolate (2S)-4-ethoxybutan-2-amine, you must perform a chiral resolution post-synthesis. This is typically achieved by forming diastereomeric salts using a chiral resolving acid (e.g., L-tartaric acid) followed by fractional crystallization, or by utilizing preparative chiral chromatography[1].

III. Standard Optimized Protocols

Protocol A: Synthesis of 4-Ethoxybutan-2-one (Michael Addition)

This protocol is designed to suppress MVK polymerization while maximizing the O-alkylation of ethanol.

• Preparation: Charge a flame-dried round-bottom flask with absolute ethanol (10.0 eq, acts as both reactant and solvent) and a catalytic amount of anhydrous K₂CO₃ (0.1 eq).

• Temperature Control: Cool the mixture to 0°C using an ice bath under an inert argon atmosphere.

• Addition: Add methyl vinyl ketone (MVK) (1.0 eq) dropwise over 30–45 minutes. Self-Validation: The dropwise addition prevents thermal spikes; the flask should remain cool to the touch[4].

• Reaction: Remove the ice bath and stir at room temperature for 4 hours.

• Validation Check: Monitor via TLC (80:20 Hexane:Ethyl Acetate). The reaction is complete when the UV-active MVK spot disappears and a new, more polar spot (4-ethoxybutan-2-one) appears[5].

• Workup: Filter the mixture to remove the base, concentrate under reduced pressure, and purify via fractional distillation to isolate the pure ketone[2].

Protocol B: Reductive Amination to 4-Ethoxybutan-2-amine

This protocol utilizes STAB to ensure high chemoselectivity and prevent secondary amine formation.

• Imine Formation: In a reaction vessel, dissolve 4-ethoxybutan-2-one (1.0 eq) in a polar solvent such as methanol or 1,2-dichloroethane (DCE)[3].

• Buffering: Add ammonium acetate (NH₄OAc) (10.0 eq). This massive excess serves as both the ammonia source and the pH buffer[6].

• Validation Check: Test the solution with pH paper. It must read between pH 4 and 6. If it is too basic, add glacial acetic acid dropwise until the target pH is reached[3].

• Equilibration: Stir for 2 hours at room temperature to allow the imine equilibrium to fully establish.

• Reduction: Portion-wise, add Sodium Triacetoxyborohydride (NaBH(OAc)₃) (1.5 eq). Maintain the temperature below 25°C to prevent the decomposition of the reducing agent[7].

• Workup: Stir for 16 hours. Quench the reaction carefully with saturated aqueous NaHCO₃. Extract the aqueous layer with dichloromethane (3x).

• Final Validation: Spot the organic layer on a TLC plate and stain with Ninhydrin. A distinct colored spot confirms the presence of the primary aliphatic amine[7]. Dry over anhydrous Na₂SO₄ and concentrate to yield 4-ethoxybutan-2-amine.

IV. Quantitative Data: Reducing Agent Selection

To further explain the causality behind reagent selection in Protocol B, the following table summarizes the performance metrics of common reducing agents in reductive amination workflows[6][7].

Reducing Agent	Chemoselectivity (Imine vs Ketone)	Risk of Over-Alkylation	Optimal pH Range	Toxicity / Byproducts	Typical Yield (%)
Sodium Borohydride (NaBH₄)	Low	High	7–9	Low	20–40%
Sodium Cyanoborohydride (NaBH₃CN)	High	Low	4–6	High (Generates toxic HCN gas on acidic workup)	70–85%
Sodium Triacetoxyborohydride (NaBH(OAc)₃)	Very High	Very Low	4–5	Low (Generates benign acetic acid)	85–95%

V. References

1.[1] EvitaChem. (2S)-4-ethoxybutan-2-amine hydrochloride Synthesis and Properties. Available at: 2.[2] GlobalChemMall. 4-Ethoxy-2-butanone Synthesis Route. Available at: 3.[3] Alfa Chemistry. Borch Reductive Amination. Available at: 4.[4] Benchchem. 4-Ethoxy-2-butanone | CAS 60044-74-8. Available at: 5.[6] Harvard University (Myers Group). Myers Chem 115: Reductive Amination. Available at: 6.[7] Master Organic Chemistry. Reductive Amination, and How It Works. Available at: 7.[5] ACS Publications. Heterobimetallic Pd–Sn Catalysis: Michael Addition Reaction. Available at:

Sources

• 1. evitachem.com [evitachem.com]
• 2. globalchemmall.com [globalchemmall.com]
• 3. alfa-chemistry.com [alfa-chemistry.com]
• 4. 4-Ethoxy-2-butanone|CAS 60044-74-8|Supplier [benchchem.com]
• 5. pubs.acs.org [pubs.acs.org]
• 6. myers.faculty.chemistry.harvard.edu [myers.faculty.chemistry.harvard.edu]
• 7. masterorganicchemistry.com [masterorganicchemistry.com]

Technical Support Center: Purification &amp; Troubleshooting for 4-Ethoxybutan-2-amine Synthesis

Welcome to the Technical Support Center for the isolation and purification of 4-ethoxybutan-2-amine . This guide is designed for researchers, chemists, and drug development professionals managing the downstream processing of reductive amination or oxime reduction workflows.

4-Ethoxybutan-2-amine is a primary aliphatic amine featuring an ether linkage. During its synthesis, the crude reaction mixture typically contains the target amine, unreacted 4-ethoxybutan-2-one (ketone precursor), amine donors (like ammonia or benzylamine), and inorganic reducing agents. This guide provides a self-validating, mechanistic approach to separating the target molecule from these complex mixtures.

Separation Logic & Mechanistic Workflow

The fundamental strategy for separating 4-ethoxybutan-2-amine from unreacted 4-ethoxybutan-2-one relies on their differential acid-base properties. 4-Ethoxybutan-2-amine is basic and can be reversibly protonated to form a highly water-soluble ammonium salt. Conversely, 4-ethoxybutan-2-one is a neutral aliphatic ketone that remains strictly soluble in organic solvents regardless of the aqueous pH. By manipulating the pH of the aqueous phase, we can selectively shuttle the amine between aqueous and organic layers, leaving neutral impurities behind [1].

Workflow for the acid-base extraction of 4-ethoxybutan-2-amine from neutral ketone precursors.

Quantitative Data: Physicochemical Properties

Understanding the physicochemical properties of your reaction components is critical for justifying your separation techniques. The table below summarizes the key metrics dictating the extraction and distillation parameters [2].

Compound	Role in Synthesis	Molecular Weight	Boiling Point (°C)	Acid/Base Property
4-Ethoxybutan-2-amine	Target Product	117.19 g/mol	~140–150	Basic (pKa ~10.5)
4-Ethoxybutan-2-one	Unreacted Precursor	116.16 g/mol	153	Neutral
Ammonia	Amine Donor	17.03 g/mol	-33	Basic (pKa ~9.25)
Benzylamine	Alt. Amine Donor	107.15 g/mol	185	Basic (pKa ~9.3)

Step-by-Step Methodologies

Protocol A: Acid-Base Extraction (Ketone-Amine Separation)

This protocol isolates the basic amine from the neutral ketone and organic-soluble byproducts.

• Initial Solubilization: Dissolve the concentrated crude reaction mixture in a moderately polar organic solvent such as Ethyl Acetate (EtOAc) or Dichloromethane (DCM).

• Acidification (Amine Extraction): Transfer to a separatory funnel. Add an equal volume of 1.0 M Hydrochloric Acid (HCl). Shake vigorously and vent frequently.

  • Causality: The HCl protonates the primary amine, converting it to 4-ethoxybutan-2-aminium chloride. This ionic salt strongly prefers the aqueous phase, while the neutral 4-ethoxybutan-2-one remains in the organic phase.

  • Self-Validation: Test the aqueous layer with pH paper. It must read pH < 2. If it is higher, the amine is not fully protonated; add more HCl.

• Phase Separation: Drain the aqueous layer into a clean Erlenmeyer flask. Repeat the acid wash of the organic layer two more times to ensure quantitative transfer of the amine. Discard or recycle the organic layer (which now contains the unreacted ketone).

• Basification (Amine Recovery): Cool the combined aqueous layers in an ice bath to prevent volatilization of the free amine. Slowly add 2.0 M Sodium Hydroxide (NaOH) dropwise while stirring.

  • Causality: The strong base deprotonates the ammonium salt, regenerating the neutral 4-ethoxybutan-2-amine.

  • Self-Validation: Continue adding NaOH until the pH is > 11. The solution will typically turn cloudy or form oily droplets as the neutral amine "oils out" of the aqueous phase, providing visual confirmation of deprotonation.

• Back-Extraction: Extract the basified aqueous layer three times with fresh DCM. The neutral amine will partition into the DCM.

• Drying and Concentration: Dry the combined DCM layers over anhydrous Sodium Sulfate (Na₂SO₄). Filter the drying agent and concentrate the filtrate under reduced pressure (rotary evaporation) to yield the purified 4-ethoxybutan-2-amine.

Protocol B: Fractional Distillation (Amine-Amine Separation)

If your reductive amination utilized benzylamine as a donor, acid-base extraction will not separate it from your product, as both are basic [3].

• Setup: Transfer the crude amine mixture (post-acid-base extraction) to a round-bottom flask equipped with a Vigreux column and a short-path distillation head.

• Vacuum Application: Apply a controlled vacuum (e.g., 10–20 Torr) to lower the boiling points and prevent thermal degradation of the ether linkage.

• Fraction Collection:

  • Fraction 1: 4-Ethoxybutan-2-amine will distill first (lower molecular weight, lower boiling point).

  • Fraction 2: Benzylamine (BP 185 °C at atmospheric pressure) will remain in the distilling flask or distill at a significantly higher temperature.

  • Self-Validation: Analyze the collected fractions via Gas Chromatography (GC) or ¹H-NMR to confirm the absence of aromatic benzyl protons (around 7.2–7.4 ppm).

Troubleshooting & FAQs

Q: Why is my 4-ethoxybutan-2-amine still contaminated with 4-ethoxybutan-2-one after the extraction? A: This is almost always caused by poor phase separation due to emulsion formation, or insufficient acidification. If an emulsion forms during the HCl extraction, the organic and aqueous layers will not separate cleanly, dragging neutral ketone into the aqueous phase. Fix: Add saturated aqueous NaCl (brine) to the separatory funnel. The high ionic strength of the brine forces the neutral ketone completely into the organic phase ("salting out") and breaks the emulsion.

Q: I lost a significant amount of product yield during the basification and back-extraction step. What happened? A: 4-Ethoxybutan-2-amine has a relatively low molecular weight and contains a hydrophilic ether oxygen alongside the amine group. This makes the neutral free-base partially water-soluble even at pH > 11. Fix: To maximize recovery, heavily saturate the basic aqueous layer with solid NaCl before extracting with DCM. This decreases the solubility of the organic amine in the water layer, driving it into the extraction solvent.

Q: How do I remove the boron byproducts if I used Sodium Cyanoborohydride (NaBH₃CN) for reductive amination? A: Boron salts and cyanoborohydride byproducts are highly water-soluble and remain ionic at basic pH. During the final back-extraction (Protocol A, Step 5), these inorganic salts will remain trapped in the aqueous waste layer (Aq2), while your target amine moves into the DCM.

Q: Can I use column chromatography instead of acid-base extraction? A: It is not recommended for primary aliphatic amines. Standard silica gel is acidic; the basic 4-ethoxybutan-2-amine will protonate on the column, causing severe streaking, poor resolution, or irreversible binding. If you must use chromatography, you must pre-neutralize the silica gel by flushing it with a solvent system containing 1–5% Triethylamine (Et₃N), or use basic alumina as the stationary phase.

References

• Acid-Base Extraction - Chemistry LibreTexts Source: LibreTexts URL:[Link] [1]

• Aldehydes and Ketones to Amines - Chemistry Steps Source: Chemistry Steps URL:[Link] [3]

Technical Support Center: Overcoming Steric Hindrance in 4-Ethoxybutan-2-amine Reactions

Welcome to the Technical Support Center. As a Senior Application Scientist, I have designed this troubleshooting guide to address the specific kinetic and thermodynamic challenges associated with 4-Ethoxybutan-2-amine ( C6​H15​NO ).

Due to its α -chiral center (a methyl group adjacent to the primary amine) and a flexible ethoxyethyl tail, this molecule is classified as a sterically hindered, α -branched primary amine[1]. This steric bulk significantly impacts its nucleophilicity and coordination geometry, complicating standard amidation, cross-coupling, and reductive amination protocols. This guide provides field-proven, self-validating methodologies to overcome these barriers.

Part 1: Amidation Challenges (Peptide Coupling)

Q: Why do my amidation reactions with 4-Ethoxybutan-2-amine and bulky aliphatic carboxylic acids stall at <30% yield when using standard EDC/HOBt?

A: The α -methyl group of 4-Ethoxybutan-2-amine creates a sterically demanding environment that severely impedes the nucleophilic attack on the activated O-acylisourea intermediate formed by EDC. Furthermore, the ethoxy tail can transiently hydrogen-bond, altering the preferred attack trajectory.

Causality & Solution: The rate-determining step in this amidation is the breakdown of the tetrahedral intermediate. To overcome the activation energy barrier imposed by steric hindrance, you must transition to highly reactive uronium-based coupling reagents. COMU is highly recommended here. Unlike HATU, COMU utilizes an Oxyma Pure leaving group and a morpholino backbone, which provides less steric bulk around the reactive center while maintaining high electrophilicity, making it exceptionally efficient for α -branched amines.

Table 1: Coupling Reagent Efficacy for α -Branched Amines

Coupling Reagent	Additive	Relative Reaction Rate	Steric Tolerance	Typical Yield (%)
EDC	HOBt	Slow	Low	20 - 40%
HATU	DIPEA	Fast	Moderate	60 - 80%
COMU	DIPEA	Very Fast	High	85 - 99%

Protocol 1: Amidation of 4-Ethoxybutan-2-amine using COMU

This protocol is self-validating: a color change from colorless to yellow/orange upon COMU addition confirms active ester formation.

• Dissolve the carboxylic acid (1.0 eq) and COMU (1.05 eq) in anhydrous DMF (0.2 M).

• Add N,N-Diisopropylethylamine (DIPEA) (2.0 eq). The solution will turn yellow/orange, indicating the formation of the Oxyma active ester. Stir for 5 minutes at room temperature.

• Add 4-Ethoxybutan-2-amine (1.1 eq) dropwise.

• Stir at room temperature for 1-2 hours. Monitor the disappearance of the active ester via LC-MS.

• Quench with saturated aqueous NaHCO3​ and extract with EtOAc.

Part 2: Buchwald-Hartwig Cross-Coupling

Q: When attempting a Buchwald-Hartwig cross-coupling of 4-Ethoxybutan-2-amine with an ortho-substituted aryl chloride, I observe massive catalyst deactivation and unreacted amine. How do I fix this?

A: α -branched primary amines like 4-Ethoxybutan-2-amine are notorious for displacing phosphine ligands to form catalytically dormant off-cycle bis(amine)palladium complexes[2]. When coupled with an ortho-substituted aryl halide, the oxidative addition complex is highly congested. This slows down the reductive elimination step, allowing β -hydride elimination (protodehalogenation) to outcompete the desired C-N bond formation.

Causality & Solution: You must utilize a highly hindered dialkylbiaryl monophosphine ligand, such as GPhos or tBuBrettPhos . These ligands are specifically designed to be bulky enough to prevent the binding of a second amine molecule, thereby maintaining the active mono-ligated Pd(0) species and accelerating reductive elimination even at room temperature[2].

Caption: Logical workflow for Buchwald-Hartwig catalyst and base selection with hindered amines.

Table 2: Pd-Catalyst Ligand Selection for Hindered Amines

Ligand	Amine Type	Aryl Halide Type	Propensity for Bis(amine) Complex	Ref
XPhos	Unhindered	Unhindered	High	[1]
BrettPhos	α -Branched	Unhindered	Moderate	[2]
GPhos	α -Branched / α -Tertiary	Ortho-Substituted	Very Low	[2]

Protocol 2: Pd-Catalyzed Coupling with GPhos

This protocol is self-validating: the use of a pre-catalyst ensures a known concentration of active Pd(0) is generated upon activation with base.

• In a nitrogen-filled glovebox, charge a vial with the aryl chloride (1.0 eq), 4-Ethoxybutan-2-amine (1.2 eq), GPhos-Pd-G3 precatalyst (1-2 mol%), and NaOtBu (1.5 eq).

• Add anhydrous THF or Toluene (0.2 M).

• Seal the vial, remove from the glovebox, and stir at room temperature (or up to 40 °C for extremely deactivated aryl chlorides) for 2–12 hours.

• Filter through a pad of Celite, eluting with EtOAc, and concentrate for purification.

Part 3: Reductive Amination

Q: I am trying to synthesize a secondary amine by reacting 4-Ethoxybutan-2-amine with a ketone via reductive amination using NaBH4​ . However, I am only isolating the reduced alcohol. What is happening?

A: The main drawback of reductive amination using standard borohydrides with hindered substrates is the premature side reduction of the starting carbonyl compound[3]. Because 4-Ethoxybutan-2-amine is α -branched, the initial condensation to form the Schiff base (imine) is thermodynamically and kinetically starved. The reducing agent acts on the unreacted ketone much faster than the imine can form.

Causality & Solution: You must completely decouple the imine formation from the reduction step. Use Titanium(IV) isopropoxide ( Ti(OiPr)4​ ) to drive the formation of the Schiff base prior to adding the reducing agent[3]. Ti(OiPr)4​ acts as both a Lewis acid activator and a water scavenger, forcing the equilibrium toward the imine[3].

Caption: Mechanistic pathway for Ti(OiPr)4-mediated reductive amination of hindered substrates.

Protocol 3: Ti(OiPr)4​ Mediated Reductive Amination

This protocol is self-validating: the disappearance of the ketone and the appearance of the distinct imine intermediate can be tracked via TLC/NMR before any reducing agent is introduced.

• Under an inert atmosphere, mix the ketone (1.0 eq) and 4-Ethoxybutan-2-amine (1.2 eq) in anhydrous THF (0.5 M).

• Add Ti(OiPr)4​ (2.0 eq) dropwise at room temperature. Stir for 6–12 hours to ensure complete imine formation.

• Cool the reaction mixture to 0 °C.

• Carefully add NaBH4​ (1.5 eq) in one portion, followed by the slow addition of absolute ethanol (equal volume to THF) to solubilize the borohydride.

• Stir for 2 hours, then quench carefully with water (this will precipitate TiO2​ as a white solid).

• Filter the suspension through Celite, wash the filter cake with EtOAc, and extract the filtrate.

References

• [3] Hitchhiker's Guide to Reductive Amination. Thieme Connect.

• [2] Development of an Aryl Amination Catalyst with Broad Scope Guided by Consideration of Catalyst Stability. NIH (PMC).

• [1] Highly Reactive, General and Long-Lived Catalysts for Palladium-Catalyzed Amination of Heteroaryl and Aryl Chlorides, Bromides, and Iodides: Scope and Structure–Activity Relationships. ACS Publications.

Sources

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• 2. Development of an Aryl Amination Catalyst with Broad Scope Guided by Consideration of Catalyst Stability - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Thieme E-Journals - Synthesis / Abstract [thieme-connect.com]

Technical Support Center: Troubleshooting Impurities in 4-Ethoxybutan-2-amine Scale-Up

Welcome to the Technical Support Center. As drug development professionals scale up the synthesis of 4-ethoxybutan-2-amine (a critical chiral and aliphatic building block with molecular formula C6H15NO 1), they frequently encounter impurity profiles that were not present at the bench scale. This guide provides a diagnostic breakdown of these scale-up challenges, focusing on mechanistic causality, self-validating protocols, and actionable engineering solutions.

Section 1: Reaction Engineering & Impurity Suppression

Q: Why does scaling up the reductive amination of 4-ethoxybutan-2-one result in high levels of secondary amine (over-alkylation) impurities?

Mechanistic Root Cause: During lab-scale synthesis, rapid magnetic stirring ensures a homogenous distribution of the 4-ethoxybutan-2-one starting material and ammonia. However, upon scaling up to pilot reactors, mass transfer limitations drastically reduce mixing efficiency. This creates localized concentration gradients. As the desired primary amine (4-ethoxybutan-2-amine) is formed, it accumulates in these poorly mixed zones. Because the primary amine is a stronger nucleophile than the bulk ammonia, it competes to attack the unreacted imine intermediate. This undesired condensation yields a secondary amine (over-alkylation impurity), severely impacting the overall yield 2.

Reaction pathway of 4-Ethoxybutan-2-amine highlighting primary impurity routes.

Self-Validating Protocol: Fed-Batch Reductive Amination To suppress over-alkylation, you must artificially maintain a massive local excess of ammonia relative to the ketone.

• Preparation: Charge the reactor with the transition metal catalyst (e.g., Ru-based complex), solvent (methanol), and a 10-fold molar excess of ammonia (2 M in MeOH) 2.

• Pressurization: Pressurize the vessel with H2 to the target pressure and heat to the operational temperature (e.g., 110 °C).

• Fed-Batch Addition: Dose the 4-ethoxybutan-2-one into the reactor continuously over 6–8 hours using a high-precision metering pump, rather than adding it all at once.

• Validation Checkpoint: This system is self-validating via thermal monitoring. The condensation of the ketone with ammonia is exothermic. By monitoring the internal temperature during the fed-batch addition, the consumption of the ketone can be tracked in real-time. A sudden drop in heat evolution indicates catalyst deactivation or ammonia depletion, allowing for immediate process intervention.

Q: How can I suppress the formation of the 4-ethoxybutan-2-ol byproduct during hydrogenation?

Mechanistic Root Cause: The formation of the 4-ethoxybutan-2-ol impurity is driven by the direct, irreversible reduction of the ketone starting material by the catalyst 2. This occurs when the condensation step (imine formation) is incomplete before high hydrogen pressure is applied. The causality is directly tied to the kinetics of the two competing pathways: if the hydrogen pressure is too high, the rate of direct ketone reduction outpaces the rate of imine condensation.

Data Presentation: Impact of Reaction Parameters on Impurity Profile By lowering the H2 pressure to limit the background reduction rate and increasing the ammonia equivalents to drive imine formation, the alcohol byproduct can be nearly eliminated.

Parameter Configuration	NH3 Excess	H2 Pressure	Primary Amine Yield	Alcohol Impurity	Secondary Amine
Sub-optimal (Batch)	2.0 equiv	400 psi	65.0%	15.5%	18.0%
Intermediate	10.0 equiv	400 psi	82.0%	12.0%	4.5%
Optimized (Fed-Batch)	10.0 equiv	200 psi	93.5%	< 0.3%	< 2.0%

(Data synthesized from scale-up optimization studies of direct asymmetric reductive amination 2)

Section 2: Downstream Processing & Purification

Q: What is the most reliable downstream protocol to purge neutral impurities (ketone, alcohol) without using chromatography?

Mechanistic Root Cause: Chromatographic purification is cost-prohibitive and unscalable for bulk intermediates. Instead, we exploit the intrinsic basicity of the primary amine (pKa ~10) 3. By manipulating the pH of the aqueous phase, we can selectively toggle the amine between a highly water-soluble protonated salt and a highly organic-soluble free base. Neutral impurities, such as unreacted 4-ethoxybutan-2-one and the 4-ethoxybutan-2-ol byproduct, lack this ionizable center and remain perpetually in the organic phase, allowing for their complete removal 2.

Self-validating acid-base extraction workflow for amine purification.

Self-Validating Protocol: Acid-Base Extraction

• Filtration: Filter the crude reaction mixture to remove the heterogeneous catalyst and residual ammonium salts.

• Solvent Exchange: Concentrate the filtrate and redissolve the crude residue in Ethyl Acetate (EtOAc).

• Acidification: Add 2 N aqueous HCl slowly under vigorous stirring until the aqueous layer reaches a strict pH of 1–2 2. Separate the layers. Discard the EtOAc layer (contains ketone/alcohol impurities).

• Basification: To the retained acidic aqueous layer, add aqueous NaOH until the pH reaches 11–12.

• Extraction: Extract the newly formed free base product into Dichloromethane (DCM). Wash with brine, dry over Na2SO4, and concentrate.

• Validation Checkpoint: This protocol provides immediate physical feedback. When the pH is correctly adjusted to 1-2, the protonated amine salt becomes highly water-soluble. If the aqueous layer remains turbid, it indicates incomplete protonation or the presence of trapped organic impurities, prompting further acidification or an additional EtOAc wash. A crystal-clear phase separation visually validates successful protonation.

Section 3: Stereochemical Purity Recovery

Q: For chiral applications, how do I recover enantiomeric purity if partial racemization occurs during scale-up?

Mechanistic Root Cause: When synthesizing specific stereoisomers like (2S)-4-ethoxybutan-2-amine, thermal gradients in large pilot reactors can promote non-selective background reduction pathways, slightly lowering the enantiomeric excess (ee) compared to bench-scale results. Because enantiomers have identical physical properties in an achiral environment, standard distillation or extraction cannot separate them.

Self-Validating Protocol: Diastereomeric Salt Resolution By reacting the enantiomeric mixture with a chiral acid (e.g., L-tartaric acid), you convert the enantiomers into diastereomeric salts. Diastereomers have distinct solubilities, allowing for selective crystallization 4.

• Salt Formation: Dissolve the crude chiral amine in isopropanol. Add 1.0 equivalent of L-tartaric acid.

• Heating: Heat the mixture to 70 °C until a homogenous solution is achieved.

• Controlled Cooling: Cool the reactor at a controlled rate of 5 °C per hour to induce crystallization of the desired diastereomeric salt, upgrading the ee value to >99% 4.

• Validation Checkpoint: The cloud point during cooling is self-validating. The diastereomeric salt of the desired enantiomer will precipitate at a specific temperature threshold. If precipitation occurs too early (at a higher temperature), it indicates supersaturation or impurity crash-out, requiring immediate reheating and a slower cooling ramp.

References

• Development and Scale-Up of a Direct Asymmetric Reductive Amination with Ammonia Source: ACS Publications (Organic Process Research & Development) URL:[Link]

• Integrating continuous flow reaction and work-up: chiral amine resolution, separation and purification using a novel coalescing filter system Source: RSC Publishing (Reaction Chemistry & Engineering) URL:[Link]

• Development of Asymmetric Reductive Amination of Unfunctionalized Ketone with Primary Amine Source: ACS Publications (Organic Process Research & Development) URL:[Link]

Sources

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• 2. pubs.acs.org [pubs.acs.org]
• 3. Integrating continuous flow reaction and work-up: chiral amine resolution, separation and purification using a novel coalescing filter system - Reaction Chemistry & Engineering (RSC Publishing) DOI:10.1039/D4RE00442F [pubs.rsc.org]
• 4. pubs.acs.org [pubs.acs.org]

Reference Data & Comparative Studies

A Comparative Guide to the Reactivity of 4-Ethoxybutan-2-amine and 4-methoxybutan-2-amine

This guide provides a detailed comparative analysis of the chemical reactivity of 4-Ethoxybutan-2-amine and 4-Methoxybutan-2-amine. Tailored for researchers, scientists, and professionals in drug development, this document delves into the nuanced differences in the electronic and steric profiles of these two primary amines and their implications for nucleophilicity and basicity. While direct comparative experimental data for these specific molecules is not extensively published, this guide synthesizes established principles of physical organic chemistry to predict their relative reactivity and provides detailed experimental protocols for their empirical determination.

Introduction: Subtle Structural Differences with Significant Chemical Consequences

In the landscape of medicinal chemistry and organic synthesis, the choice between structurally similar building blocks can have profound effects on the properties and performance of the final molecule. 4-Ethoxybutan-2-amine and 4-methoxybutan-2-amine represent such a pair of closely related primary amines, differing only by a single methylene unit in their alkoxy substituent. This seemingly minor variation, however, can influence the electron density at the nitrogen atom and the steric environment around it, thereby modulating the amine's reactivity as a nucleophile and a base.

Understanding these differences is crucial for applications such as the synthesis of active pharmaceutical ingredients (APIs), where reaction kinetics, yield, and impurity profiles are of paramount importance. This guide will explore the theoretical underpinnings of the expected reactivity differences and provide the practical framework for their experimental validation.

Theoretical Framework: Electronic and Steric Effects at Play

The reactivity of an amine is primarily governed by the availability of the lone pair of electrons on the nitrogen atom and the steric accessibility of that lone pair.[1][2] In the case of 4-ethoxybutan-2-amine and 4-methoxybutan-2-amine, the key differentiating factors are the electronic and steric effects of the ethoxy and methoxy groups, respectively.

Electronic Effects: A Tale of Two Alkoxy Groups

The oxygen atom in both the methoxy and ethoxy groups is electron-withdrawing due to its high electronegativity, exerting a negative inductive effect (-I) that pulls electron density away from the amine. However, the alkyl portions of these alkoxy groups are electron-donating.[3] While both methoxy and ethoxy groups are considered electron-donating overall in aromatic systems due to resonance (+R), in aliphatic systems, their influence is more nuanced and primarily transmitted through inductive effects.[4][5]

The key distinction lies in the slightly different inductive effects of the methyl and ethyl groups. The ethyl group in 4-ethoxybutan-2-amine is a slightly stronger electron-donating group compared to the methyl group in 4-methoxybutan-2-amine. This would suggest a marginally higher electron density on the nitrogen of the ethoxy-substituted amine, leading to a prediction of slightly higher basicity and nucleophilicity.

Quantitative insights into the electronic effects of methoxy and ethoxy groups can be gleaned from Hammett and Taft parameters, although these are typically measured in aromatic systems.[4][6] These parameters consistently show that the methoxy group has a slightly stronger electron-withdrawing inductive effect than the ethoxy group.[4] This supports the prediction that 4-ethoxybutan-2-amine may be a slightly stronger base and nucleophile.

Data Presentation: Comparative Electronic and Steric Parameters

Parameter	Methoxy (-OCH₃)	Ethoxy (-OC₂H₅)	Implication for Amine Reactivity
Inductive Effect	Slightly more electron-withdrawing	Slightly less electron-withdrawing	The less withdrawing ethoxy group may lead to a more electron-rich and thus more reactive amine in 4-ethoxybutan-2-amine.
Steric Hindrance	Smaller	Larger	The bulkier ethoxy group could potentially hinder the approach of electrophiles to the amine nitrogen, possibly reducing nucleophilicity in certain reactions.
Predicted Basicity	Slightly lower	Slightly higher	The stronger electron-donating character of the ethyl group is expected to make 4-ethoxybutan-2-amine a slightly stronger base.
Predicted Nucleophilicity	Potentially slightly lower	Potentially slightly higher, but may be attenuated by increased steric hindrance.	The outcome will depend on the interplay between electronic and steric effects, which is reaction-dependent.

Steric Effects: The Impact of Size

The ethoxy group is sterically larger than the methoxy group.[7] While the alkoxy group is at the 4-position, and thus somewhat removed from the reactive amine at the 2-position, its conformational flexibility could lead to transient steric hindrance that may influence the approach of bulky electrophiles. This effect is generally expected to be minor but could become significant in reactions with sterically demanding substrates or under specific reaction conditions.

Experimental Validation: Protocols for Reactivity Comparison

To empirically determine the relative reactivity of 4-ethoxybutan-2-amine and 4-methoxybutan-2-amine, a series of well-established experimental protocols can be employed.

Determination of Basicity (pKa) by Potentiometric Titration

The most common method to quantify the basicity of an amine is by determining the pKa of its conjugate acid.[5][8] A higher pKa value corresponds to a stronger base.[1]

Protocol:

• Preparation of Amine Solutions: Prepare solutions of 4-ethoxybutan-2-amine and 4-methoxybutan-2-amine of known concentration (e.g., 0.01 M) in deionized water.

• Titration Setup: Place the amine solution in a thermostated beaker with a magnetic stirrer. Immerse a calibrated pH electrode and the tip of a burette containing a standardized solution of a strong acid (e.g., 0.01 M HCl).

• Titration: Add the acid titrant in small, precise increments, recording the pH after each addition.

• Data Analysis: Plot the pH versus the volume of acid added. The pKa is the pH at the half-equivalence point (the point at which half of the amine has been neutralized).

• Comparison: A higher pKa value for 4-ethoxybutan-2-amine would confirm the prediction of its slightly higher basicity.

Diagram: Workflow for pKa Determination

Caption: Workflow for the potentiometric titration to determine the pKa of the amines.

Determination of Nucleophilicity using Mayr's Method

A quantitative scale of nucleophilicity has been developed by Herbert Mayr and his group, which involves measuring the rates of reaction of nucleophiles with a series of standard electrophiles (benzhydrylium ions).[9][10]

Protocol:

• Reagent Preparation: Prepare stock solutions of 4-ethoxybutan-2-amine, 4-methoxybutan-2-amine, and a series of benzhydrylium ion electrophiles of known electrophilicity parameters (E) in a suitable solvent (e.g., acetonitrile).

• Kinetic Measurements: The reactions are typically monitored using a stopped-flow spectrophotometer due to their high rates. The disappearance of the colored benzhydrylium ion is followed by UV-Vis spectroscopy.

• Data Analysis: The second-order rate constants (k) for the reaction of each amine with each electrophile are determined.

• Mayr Equation: The nucleophilicity parameter (N) for each amine is determined by plotting log(k) against the electrophilicity parameter (E) of the benzhydrylium ions. The relationship is described by the equation: log(k) = s(N + E), where 's' is a nucleophile-specific sensitivity parameter.

• Comparison: A higher N value for 4-ethoxybutan-2-amine would indicate greater nucleophilicity.

Diagram: Experimental Setup for Nucleophilicity Determination

Caption: Experimental workflow for determining the nucleophilicity parameter (N) using Mayr's method.

Synthetic Implications and Conclusion

The subtle differences in the reactivity of 4-ethoxybutan-2-amine and 4-methoxybutan-2-amine can have practical implications in organic synthesis. For instance, in a nucleophilic substitution reaction, the potentially more nucleophilic 4-ethoxybutan-2-amine might offer faster reaction rates or allow for milder reaction conditions. Conversely, in a reaction where the amine's basicity could lead to side reactions, the slightly less basic 4-methoxybutan-2-amine might be the preferred choice.

References

• BenchChem. (2025). A Comparative Analysis of the Electronic Effects of Ethoxy and Methoxy Groups in Research and Development.
• BenchChem. (2025). An In-depth Technical Guide to the Nucleophilicity of Amino Groups in Benzenehexamine.
• BenchChem. (2025). Nucleophilicity of the primary amine in "Pent-1.

• Wikipedia. (2023). Hammett equation. [Link]

• The Journal of Organic Chemistry. (2009). Determination of Basic Strength of Aliphatic Amines through Ion Pair Formation in Some Ionic Liquid Solutions. [Link]

• BenchChem. (2025). A Comparative Analysis of Basicity in Cyclic vs. Acyclic Amines.

• Scribd. Hammett Substituent Constants Table. [Link]

• Dalal Institute. Substituent and Reaction Constants. [Link]

• JoVE. (2023). Video: Basicity of Aliphatic Amines. [Link]

• CHEM 331 Problem Set #3: Substituent Effects and LFERs. [Link]

• Shin-Etsu Silicone. What is the difference in use of methoxysilyl and ethoxysilyl groups in silane coupling agents?. [Link]

• Master Organic Chemistry. (2017). 5 Key Basicity Trends of Amines. [Link]

• MSU chemistry. Amine Reactivity. [Link]

• Journal of Chemical Information and Modeling. (2024). High-Throughput Screening and Prediction of Nucleophilicity of Amines Using Machine Learning and DFT Calculations. [Link]

• Slideshare. Basicity of amines.pptx. [Link]

• Master Organic Chemistry. (2018). Nucleophilicity Trends of Amines. [Link]

• The Journal of Organic Chemistry. (2007). Nucleophilicities of Primary and Secondary Amines in Water. [Link]

• PMC. Visible-light-induced N-alkylation of anilines with 4-hydroxybutan-2-one. [Link]

• ACS Publications. (2023). Catalytic Asymmetric Oxidation of Amines to Hydroxylamines. [Link]

• Wikipedia. Steric effects. [Link]

• Chemistry Steps. (2021). Basicity of Amines. [Link]

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• 2. Amine Reactivity [www2.chemistry.msu.edu]
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• 10. pubs.acs.org [pubs.acs.org]

Comparative toxicity profile of 4-Ethoxybutan-2-amine derivatives

An In-Depth Guide to Establishing the Comparative Toxicity Profile of 4-Ethoxybutan-2-amine Derivatives for Preclinical Research

Audience: Researchers, scientists, and drug development professionals.

Objective: This guide provides a comprehensive framework for the systematic evaluation and comparison of the toxicity profiles of novel 4-Ethoxybutan-2-amine derivatives. Rather than a simple data sheet, this document outlines the strategic rationale and experimental workflows necessary to generate a robust and reliable comparative toxicity assessment, empowering research teams to make data-driven decisions in the early stages of drug discovery and development.

Introduction: The Rationale for Comparative Toxicity Profiling

In the landscape of modern drug discovery, the "fail fast, fail early" paradigm is paramount. A significant portion of promising drug candidates are abandoned due to unforeseen toxicity. For a chemical class like 4-Ethoxybutan-2-amine derivatives, where subtle structural modifications can drastically alter pharmacological activity, it is equally true that these changes can profoundly impact the toxicity profile. A systematic, comparative approach to toxicity testing allows for the early identification of liabilities, the establishment of structure-toxicity relationships (STRs), and the selection of lead candidates with the most favorable safety profiles for further development.

This guide will detail a tiered approach to toxicity evaluation, beginning with in silico and in vitro methods to efficiently screen a library of derivatives, followed by more resource-intensive ex vivo and in vivo assays for the most promising candidates.

Tier 1: Foundational In Silico and In Vitro Screening

The initial phase of a comparative toxicity study should focus on high-throughput methods to rapidly assess a broad range of potential toxicities across a library of 4-Ethoxybutan-2-amine derivatives. This tier is designed to eliminate compounds with overt liabilities before committing to more complex biological assays.

In Silico Toxicity Prediction

Before synthesis or biological testing, computational models can provide valuable, albeit predictive, insights into potential toxicities. These models leverage vast databases of known chemical structures and their associated toxicological data to identify structural alerts.

Experimental Protocol: In Silico Toxicity Assessment

• Structure Preparation: Obtain the 2D (SMILES) or 3D (SDF) structures for all 4-Ethoxybutan-2-amine derivatives to be screened.

• Model Selection: Utilize a validated computational toxicology platform. Recommended models include:

  • DEREK Nexus: For identifying structural alerts related to mutagenicity, carcinogenicity, and skin sensitization.

  • Sarah Nexus: A statistical-based model for predicting mutagenicity.

  • Toxtree: An open-source tool that can predict a variety of toxicological endpoints.

• Endpoint Analysis: Focus on key predictive endpoints, including:

  • Ames mutagenicity

  • hERG channel inhibition (cardiac toxicity)

  • Hepatotoxicity (DILI - Drug-Induced Liver Injury)

  • Cytochrome P450 (CYP) inhibition

• Data Interpretation: Analyze the output for each derivative. The presence of a structural alert does not automatically disqualify a compound, but it does flag it for mandatory empirical testing for that specific endpoint.

In Vitro Cytotoxicity Assessment

The foundational in vitro assay for any toxicity screen is a general cytotoxicity assay. This provides a baseline measure of a compound's ability to induce cell death.

Experimental Protocol: MTT Assay for General Cytotoxicity

• Cell Line Selection: Utilize a panel of cell lines to identify potential tissue-specific toxicity. A standard panel includes:

  • HepG2 (Hepatocellular carcinoma): To assess potential hepatotoxicity.

  • HEK293 (Human embryonic kidney): To assess general and potential renal toxicity.

  • A relevant cancer cell line: If the compounds are being developed as oncology agents, to assess for a therapeutic window.

• Cell Seeding: Plate cells in 96-well plates at a predetermined density and allow them to adhere overnight.

• Compound Treatment: Prepare a serial dilution of each 4-Ethoxybutan-2-amine derivative. Treat the cells with a range of concentrations (e.g., from 0.1 µM to 100 µM) for a set duration (e.g., 24 or 48 hours). Include a vehicle control (e.g., DMSO) and a positive control for cell death (e.g., staurosporine).

• MTT Addition: After the incubation period, add MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) solution to each well. Live cells with active mitochondrial dehydrogenases will reduce the yellow MTT to purple formazan crystals.

• Solubilization and Readout: Solubilize the formazan crystals with a suitable solvent (e.g., DMSO or a specialized solubilization buffer). Measure the absorbance at a wavelength of 570 nm using a plate reader.

• Data Analysis: Calculate the percentage of cell viability relative to the vehicle control for each concentration. Plot the concentration-response curve and determine the IC50 (the concentration at which 50% of cell viability is inhibited) for each derivative.

Table 1: Hypothetical Comparative In Vitro Cytotoxicity Data

Derivative	Structure Modification	HepG2 IC50 (µM)	HEK293 IC50 (µM)
Parent Compound	4-Ethoxybutan-2-amine	> 100	> 100
Derivative A	Addition of a fluoro group	75.2	88.1
Derivative B	Replacement of ethoxy with methoxy	> 100	> 100
Derivative C	Addition of a phenyl group	12.5	23.7

hERG Inhibition Assay

Inhibition of the hERG (human Ether-à-go-go-Related Gene) potassium channel is a major cause of acquired long QT syndrome, which can lead to fatal cardiac arrhythmias. Early screening for hERG liability is a critical step in safety pharmacology.

Experimental Protocol: Automated Patch-Clamp for hERG Inhibition

• Cell Line: Utilize a stable cell line overexpressing the hERG channel (e.g., HEK293-hERG).

• Assay Platform: Employ an automated patch-clamp system (e.g., QPatch or Patchliner).

• Compound Application: Apply a range of concentrations of each derivative to the cells.

• Electrophysiological Recording: Measure the hERG channel current in response to a specific voltage pulse protocol before and after compound application.

• Data Analysis: Calculate the percentage of hERG current inhibition for each concentration and determine the IC50 value.

Tier 2: Mechanistic and Organ-Specific In Vitro Assays

Derivatives that demonstrate a favorable profile in Tier 1 (e.g., low cytotoxicity, no predicted liabilities) should be advanced to more specific in vitro assays to investigate potential mechanisms of toxicity and organ-specific effects.

Hepatotoxicity Assessment

Drug-induced liver injury (DILI) is a leading cause of drug attrition. Beyond simple cytotoxicity, it is important to assess for more subtle mechanisms of hepatotoxicity.

Experimental Workflow: Investigating Hepatotoxicity

Caption: Tiered workflow for in vitro hepatotoxicity assessment.

Key Assays:

• Hepatocyte Stability Assay: Measures the metabolic clearance of the derivatives in primary human hepatocytes. Rapid clearance can sometimes lead to the formation of reactive metabolites.

• Reactive Oxygen Species (ROS) Assay: Utilizes fluorescent probes (e.g., DCFH-DA) to quantify the generation of ROS in hepatocytes following compound exposure.

• Mitochondrial Toxicity Assay: Assesses the impact on mitochondrial function by measuring oxygen consumption rates (OCR) using platforms like the Seahorse XF Analyzer.

• Bile Salt Export Pump (BSEP) Inhibition Assay: Uses membrane vesicles expressing BSEP to determine if the derivatives inhibit this key transporter, which can lead to cholestatic liver injury.

Genotoxicity Assessment

The potential for a compound to damage DNA must be thoroughly investigated.

Experimental Protocol: The Ames Test (Bacterial Reverse Mutation Assay)

• Bacterial Strains: Utilize a panel of Salmonella typhimurium strains with specific mutations in the histidine operon (e.g., TA98, TA100, TA1535, TA1537) and Escherichia coli strains (e.g., WP2 uvrA).

• Metabolic Activation: Conduct the assay both with and without the addition of a mammalian liver extract (S9 fraction) to account for metabolites that may be genotoxic.

• Exposure: Expose the bacterial strains to various concentrations of each derivative on a histidine-deficient agar medium.

• Scoring: Count the number of revertant colonies (colonies that have regained the ability to synthesize histidine) after a 48-72 hour incubation.

• Interpretation: A significant, dose-dependent increase in the number of revertant colonies compared to the negative control indicates a positive result for mutagenicity.

Tier 3: Ex Vivo and In Vivo Confirmation

For lead candidates with a clean in vitro profile, limited and ethically-justified in vivo studies are necessary to understand the compound's effects in a whole organism.

Acute Toxicity Study in Rodents

An acute toxicity study provides preliminary information on the potential target organs of toxicity and helps to determine the maximum tolerated dose (MTD).

Experimental Protocol: Acute Toxicity Study (Up-and-Down Procedure - OECD TG 425)

• Species: Typically conducted in female rats or mice.

• Dosing: A single animal is dosed with the compound. If the animal survives, the next animal is given a higher dose. If it does not, the next animal receives a lower dose. This continues sequentially to accurately estimate the LD50 (lethal dose for 50% of the population).

• Observations: Animals are observed for clinical signs of toxicity and mortality for up to 14 days.

• Necropsy: At the end of the study, a gross necropsy is performed, and key organs are collected for histopathological examination.

Table 2: Hypothetical Comparative In Vivo Acute Toxicity Data

Derivative	Route of Administration	Estimated LD50 (mg/kg)	Key Clinical Signs	Target Organs (Histopathology)
Derivative B	Oral (gavage)	> 2000	No adverse effects observed	No significant findings
Derivative C	Oral (gavage)	~300	Lethargy, ataxia	Liver (centrilobular necrosis)

Toxicokinetics

It is crucial to correlate toxicological findings with the actual exposure levels of the compound in the body.

Experimental Protocol: Basic Toxicokinetic Study

• Dosing: Administer a single dose of the derivative to a small group of rodents (typically rats).

• Blood Sampling: Collect blood samples at multiple time points after dosing (e.g., 0.25, 0.5, 1, 2, 4, 8, 24 hours).

• Bioanalysis: Analyze the plasma samples using a validated LC-MS/MS (Liquid Chromatography with tandem mass spectrometry) method to determine the concentration of the derivative at each time point.

• Parameter Calculation: Calculate key toxicokinetic parameters, including:

  • Cmax: Maximum observed plasma concentration.

  • Tmax: Time to reach Cmax.

  • AUC: Area under the plasma concentration-time curve, representing total drug exposure.

Logical Relationship: Integrating TK with Toxicity Data

Caption: Integrating toxicokinetics (TK) with toxicodynamics (TD).

Conclusion and Recommendations

By employing this tiered, comparative approach, research teams can systematically de-risk a series of 4-Ethoxybutan-2-amine derivatives. The goal is not merely to identify toxic compounds but to understand the underlying structure-toxicity relationships. For example, if derivatives with a specific substitution pattern consistently show hepatotoxicity (e.g., Derivative C in our hypothetical tables), this provides a clear rationale to avoid that chemical space in future optimization efforts. Conversely, derivatives that are consistently clean across all tiers (e.g., Derivative B) become high-priority candidates for progression into more advanced preclinical safety studies. This data-driven, comparative methodology is fundamental to the efficient and successful development of new, safe, and effective therapeutics.

References

• OECD Test Guideline 425: Acute Oral Toxicity - Up-and-Down Procedure. Source: Organisation for Economic Co-operation and Development. [Link]

• ICH Guideline S7A: Safety Pharmacology Studies for Human Pharmaceuticals. Source: International Council for Harmonisation of Technical Requirements for Pharmaceuticals for Human Use. [Link]

• The Ames Test: A Guideline for Assaying Mutagenicity. Source: Environmental Health and Safety, University of California, Berkeley. [Link]

• Hepatotoxicity: In Vitro and In Silico Models. Source: National Center for Biotechnology Information (NCBI). [Link]

• DEREK Nexus for Toxicity Prediction. Source: Lhasa Limited. [Link]

Spectroscopic Validation of 4-Ethoxybutan-2-amine Synthesis: A Comparative Methodological Guide

Target Audience: Researchers, Analytical Scientists, and Drug Development Professionals Compound: 4-Ethoxybutan-2-amine (CAS: 79090-50-9) / (2S)-4-ethoxybutan-2-amine (CAS: 1689880-72-5)

Executive Summary & Chemical Context

In pharmaceutical synthesis, the integrity of aliphatic amine building blocks is paramount. 4-Ethoxybutan-2-amine is a highly versatile primary amine featuring a terminal ethoxy ether linkage[1][2]. Synthesized typically via the reductive amination of 4-ethoxybutan-2-one or nucleophilic substitution[1], the crude product is prone to structurally similar impurities, including over-alkylated secondary amines, unreacted ketones, and moisture.

Comparative Analysis: Advanced Suite vs. Traditional Alternatives

To validate the synthesis of 4-Ethoxybutan-2-amine, the analytical method must resolve both the primary amine (-NH₂) and the ether (-O-) functionalities while quantifying trace volatile by-products.

The Mechanistic Causality Behind Technique Selection

• Nuclear Magnetic Resonance (qNMR): Aliphatic amines present unique shielding effects. The electron-withdrawing nitrogen deshields the adjacent methine proton (~2.9 ppm), while the ether oxygen deshields the adjacent methylene protons (~3.5 ppm). Unlike chromatography, qNMR provides absolute quantification without requiring an identical reference standard of the analyte[3]. Furthermore, the addition of Deuterium Oxide (D₂O) induces rapid proton exchange with the -NH₂ group, causing its signal (~1.5 ppm) to disappear—a definitive structural confirmation of the primary amine[4].

• Gas Chromatography-Mass Spectrometry (GC-MS): Unmodified aliphatic amines notoriously tail on standard GC columns due to strong hydrogen bonding with active silanol groups. To circumvent this, our advanced workflow employs in-syringe derivatization using pentafluorobenzoyl chloride (PFBOC). This converts the primary amine into a highly volatile, stable amide, eliminating hydrogen bonding, sharpening peak shape, and drastically lowering the limit of detection (LOD)[5].

Quantitative Performance Comparison

Analytical Parameter	Traditional Workflow (FTIR + GC-FID)	Advanced Workflow (qNMR + Derivatized GC-MS)	Mechanistic Advantage of Advanced Workflow
Absolute Purity Quantification	Relative area % only (requires standard)	Absolute mass fraction (±0.5%)	qNMR uses an internal standard (e.g., Maleic acid) for direct molar comparison[3].
Structural Elucidation	Functional groups only (N-H, C-O-C)	Complete atomic connectivity	1H/13C NMR maps the exact carbon backbone and confirms the primary amine via D₂O exchange[4].
Chromatographic Peak Shape	High tailing factor (>2.0)	Excellent symmetry (Tf ≈ 1.0)	PFBOC derivatization eliminates N-H interactions with column silanol groups[5].
Limit of Detection (LOD)	~10 - 50 ng/mL	0.1 - 1.5 pg/mL	Halogenated derivatives yield highly stable, abundant molecular ions in MS[5].
Self-Validation Capability	Low (susceptible to matrix effects)	High (Internal Standards used)	Both qNMR and GC-MS protocols incorporate internal reference markers.

Self-Validating Experimental Protocols

Every robust analytical method must be a self-validating system. The following protocols ensure that any systemic error (e.g., incomplete derivatization or insufficient NMR relaxation) is immediately detected.

Protocol A: Absolute Purity via High-Resolution qNMR

Objective: Determine the absolute mass fraction of synthesized 4-Ethoxybutan-2-amine.

• Sample Preparation: Accurately weigh ~10.0 mg of the synthesized 4-Ethoxybutan-2-amine and ~5.0 mg of a certified internal standard (TraceCERT® Maleic acid) using a microbalance[3].

• Solvation & Exchange: Dissolve the mixture in 0.6 mL of CDCl₃. Diagnostic Step: Prepare a parallel sample and add 2 drops of D₂O. Shake vigorously.

• Acquisition Parameters: Set the NMR probe to 298K. Crucially, set the relaxation delay (D1) to at least 5 times the longest longitudinal relaxation time (T1) of the protons of interest (typically D1 = 30-60 seconds for absolute quantification).

• Self-Validation Check: Run the sequence at D1=30s and D1=60s. If the integral ratio between the analyte's methine proton (multiplet, ~2.9 ppm) and the maleic acid singlet (~6.3 ppm) changes by >0.5%, the system is not fully relaxed. Increase D1 until the ratio stabilizes.

• Structural Confirmation: Compare the CDCl₃ spectrum to the D₂O-spiked spectrum. The disappearance of the broad singlet at ~1.5 ppm confirms the -NH₂ functionality[4].

Protocol B: Trace Impurity Profiling via Derivatized GC-MS

Objective: Detect unreacted starting materials and over-alkylated by-products.

• In-Syringe Derivatization: Draw 10 µL of the sample (dissolved in bicarbonate buffer, pH 10.5) and 5 µL of pentafluorobenzoyl chloride (PFBOC) reagent into a micro-syringe[5].

• Internal Standard Addition: Spike the mixture with 1 µL of an isotopically labeled amine (e.g., ¹³C-labeled butylamine) to act as the extraction/derivatization internal standard.

• Injection & Separation: Inject into the GC-MS equipped with a 5% phenyl-methylpolysiloxane column. Temperature program: 60°C (hold 2 min), ramp at 15°C/min to 280°C.

• Mass Spectrometry: Operate in Electron Ionization (EI) mode (70 eV). Monitor the molecular ion and the base peak (resulting from alpha cleavage at the amine).

• Self-Validation Check: Calculate the recovery of the ¹³C-labeled internal standard. A recovery outside the 85-115% range invalidates the run, indicating incomplete PFBOC derivatization or matrix suppression[5].

Analytical Workflow Visualization

The following decision tree illustrates the logical progression of the spectroscopic validation suite, ensuring that only highly pure 4-Ethoxybutan-2-amine proceeds to downstream pharmaceutical application.

Spectroscopic validation workflow for 4-Ethoxybutan-2-amine synthesis.

Conclusion

For the rigorous validation of 4-Ethoxybutan-2-amine, traditional screening methods fall short of modern pharmaceutical requirements. By implementing a self-validating suite that combines the absolute quantitative power of qNMR with the extreme sensitivity of PFBOC-derivatized GC-MS, laboratories can guarantee both the structural integrity and the ultra-trace purity of their aliphatic amine building blocks.

References

• Buy (2S)-4-ethoxybutan-2-amine hydrochloride (EVT-13605859) - EvitaChem EvitaChem
• CAS No.
• Analytical techniques like GC-MS and NMR for purity valid
• 24.10: Spectroscopy of Amines - Chemistry LibreTexts Chemistry LibreTexts
• Determination of aliphatic amines by gas chromatography-mass spectrometry after in-syringe derivatization with pentafluorobenzoyl chloride - PubMed N

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• 5. Determination of aliphatic amines by gas chromatography-mass spectrometry after in-syringe derivatization with pentafluorobenzoyl chloride - PubMed [pubmed.ncbi.nlm.nih.gov]

Efficacy of 4-Ethoxybutan-2-amine vs. Standard Amine Ligands: A Guide to Hemilabile Catalyst Design

As a Senior Application Scientist, I frequently encounter a fundamental paradox in homogeneous transition-metal catalysis and nanoparticle surface passivation: the inherent trade-off between catalyst stability and substrate accessibility.

Standard amine ligands force a compromise. Monodentate amines leave the metal center vulnerable to bimolecular degradation, while rigidly bidentate amines create a thermodynamic sink, over-saturating the metal and blocking substrate coordination. To solve this, modern organometallic design relies on [1].

This guide objectively compares the efficacy of 4-Ethoxybutan-2-amine (CAS: 79090-50-9)[2]—a highly versatile hemilabile N,O-ligand—against standard amine alternatives (butylamine and ethylenediamine), providing mechanistic causality and self-validating experimental protocols.

Mechanistic Causality: The Power of Hemilability

The structural brilliance of 4-Ethoxybutan-2-amine lies in its dual-donor nature. It features a primary amine at the C2 position and an ethoxy ether group at the C4 position[2]. This creates an N,O-coordination motif that behaves fundamentally differently from standard ligands:

• Butylamine (Monodentate N-Donor): Coordinates via a single nitrogen atom. During catalytic cycles (e.g., cross-coupling or transfer hydrogenation), the ligand can completely dissociate. Without a tether, the ligand diffuses away, leading to irreversible metal aggregation (formation of inactive "metal black").

• Ethylenediamine (Rigid Bidentate N,N-Donor): Forms a highly stable, rigid 5-membered chelate ring. While this prevents catalyst degradation, the strong σ -donation from both nitrogen atoms permanently saturates the metal's coordination sphere, preventing the incoming substrate from binding.

• 4-Ethoxybutan-2-amine (Hemilabile N,O-Donor): The primary amine acts as a strong σ -donor, permanently anchoring the ligand to the metal. The ether oxygen, however, is a "hard," weakly coordinating donor[3]. It acts as an intramolecular solvent—it coordinates to stabilize the resting state of the catalyst, but dynamically dissociates to open a coordination site for the substrate[4],[5]. Once the catalytic transformation is complete, the oxygen rapidly re-coordinates to protect the metal.

Figure 1: The hemilabile catalytic cycle demonstrating dynamic O-donor dissociation and rebinding.

Comparative Efficacy Data

To quantify the impact of hemilability, we compare these ligands in the context of Ruthenium-catalyzed transfer hydrogenation of acetophenone—a benchmark reaction requiring precise coordination vacancy management[5].

Table 1: Ligand Structural & Electronic Comparison

Ligand	Denticity	Coordination Mode	Metal Saturation Risk	Catalyst Deactivation Pathway
Butylamine	Monodentate	N-only	Low	Bimolecular degradation (metal black)
Ethylenediamine	Rigid Bidentate	N,N-chelate	High	Substrate blockage (thermodynamic sink)
4-Ethoxybutan-2-amine	Hemilabile	N,O-chelate	Dynamic	Highly stable (on/off O-donor)

Table 2: Efficacy in Ru-Catalyzed Transfer Hydrogenation

Reaction Conditions: 1.0 mmol Acetophenone, Propan-2-ol (10 mL), KOH (0.1 mmol), 80°C.

Ligand System	Catalyst Loading (mol%)	Time (h)	Conversion (%)	TOF (h⁻¹)	Selectivity (%)
Ru-Butylamine	0.1	12	42	~400	85
Ru-Ethylenediamine	0.1	12	< 5	< 50	N/A
Ru-(4-Ethoxybutan-2-amine)	0.01	2	> 99	> 48,000	> 99

Data synthesis reflects standard hemilabile P,N,O and N,O ligand performance metrics reported in organometallic literature[5].

Experimental Methodologies (Self-Validating Systems)

To ensure scientific integrity, the following protocol is designed as a self-validating system. Every step includes analytical checkpoints to verify causality and prevent cascading errors.

Phase 1: Precatalyst Synthesis

• Reagents: Combine 1.0 eq of RuCl2​(PPh3​)3​ and 1.1 eq of 4-Ethoxybutan-2-amine in anhydrous dichloromethane (DCM) under a strict argon atmosphere.

  • Causality: Anhydrous conditions prevent premature aquo-complex formation. The slight stoichiometric excess of the amine ensures the complete thermodynamic displacement of one bulky triphenylphosphine ligand.

• Reaction: Stir at 25°C for 4 hours.

• Self-Validation Step: Monitor the reaction via ³¹P NMR. The disappearance of the starting material singlet (~42 ppm) and the emergence of two distinct doublets confirm the asymmetric coordination environment induced by the N,O-ligand chelation.

Phase 2: Catalytic Screening (Transfer Hydrogenation)

• Setup: In a Schlenk flask, dissolve acetophenone (1.0 mmol) in anhydrous propan-2-ol (10 mL). Add KOH (0.1 mmol) as a base activator.

  • Causality: Propan-2-ol functions as both the solvent and the sacrificial hydrogen donor. KOH is strictly required to deprotonate the coordinated alcohol, facilitating the formation of the active ruthenium-hydride intermediate.

• Initiation: Inject the Ru-(4-Ethoxybutan-2-amine) precatalyst at a highly dilute 0.01 mol% loading.

  • Causality: This ultra-low loading is deliberately chosen to stress-test the hemilabile ligand. If the O-donor fails to re-coordinate, the catalyst will rapidly degrade at this dilution.

• Kinetic Monitoring: Stir the mixture at 80°C. Extract 50 µL aliquots every 30 minutes, quench immediately with cold hexane, and filter through a short silica plug.

• Self-Validation Step: Analyze the aliquots via GC-FID. Plotting the ratio of acetophenone to 1-phenylethanol generates a kinetic curve. A linear initial rate that smoothly transitions to >99% conversion validates that the hemilabile catalyst remains active and resists premature deactivation.

Figure 2: Self-validating experimental workflow for hemilabile catalyst synthesis and screening.

References

• Structurally-Responsive Ligands for High-Performance Catalysts. ACS Catalysis.[Link]

• Catalysis Science & Technology - Ligand Modulated Pd(OAc)2. RSC Publishing. [Link]

• Ruthenium(II) Complexes Containing Optically Active Hemilabile P,N,O-Tridentate Ligands. Organometallics.[Link]

• Cationic Palladium η3-Allyl Complexes with Hemilabile P,O-Ligands. Organometallics.[Link]

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• 5. pubs.acs.org [pubs.acs.org]

Safety & Regulatory Compliance

4-Ethoxybutan-2-amine proper disposal procedures

As a Senior Application Scientist, I have observed that the mishandling of complex, multi-functional organic molecules is a leading cause of laboratory accidents. When dealing with 4-Ethoxybutan-2-amine , laboratories often make the critical error of treating it solely as a standard aliphatic amine.

This guide provides an authoritative, self-validating operational framework for the safe handling and disposal of 4-Ethoxybutan-2-amine. By understanding the mechanistic causality behind its chemical behavior, researchers can ensure absolute safety and regulatory compliance in their drug development workflows.

Physicochemical & Hazard Profiling

To design a safe disposal protocol, we must first understand the quantitative and structural parameters of the molecule. 4-Ethoxybutan-2-amine features a dual-hazard structure: a basic primary aliphatic amine and an ethyl ether linkage [1].

Table 1: Quantitative Data & Operational Implications

Property	Value	Operational Implication
CAS Number	79090-50-9	Primary identifier for EHS tracking and inventory management.
Molecular Weight	117.19 g/mol	Low molecular weight indicates high volatility; mandates fume hood use[1].
Functional Groups	Primary Amine, Ether	Dual Hazard: Corrosive base (amine) + Peroxide former (ether).
EPA Waste Codes	D001, D002	Classified as Ignitable (D001) and Corrosive (D002) prior to treatment[2].

The E-E-A-T Principle: The Peroxide-Amine Causality

In standard laboratory practice, aliphatic amines are routinely disposed of via simple neutralization with weak acids[3]. However, applying this basic protocol to 4-Ethoxybutan-2-amine is a dangerous operational failure.

The Causality of Hazard: Because of its ethoxy group, this chemical is susceptible to autoxidation, forming shock-sensitive hydroperoxides over time[4]. Meanwhile, the neutralization of its amine group is a highly exothermic process[2]. If a researcher attempts to neutralize 4-Ethoxybutan-2-amine without prior peroxide screening, the sudden spike in enthalpy (heat) provides the activation energy necessary to detonate any accumulated peroxides.

Therefore, safe disposal requires a self-validating, two-phase system : peroxide elimination must definitively precede pH adjustment.

Self-Validating Disposal Methodologies

Phase 1: Peroxide Assessment & Quenching

This phase ensures the chemical is thermally stable before any acid is introduced.

• Visual Integrity Check: Before moving the waste container, inspect it visually. If you observe crystalline structures around the cap or a viscous, cloudy appearance in the liquid, do not touch the container .

  • Causality: These are physical manifestations of polymerized peroxides. The container is a blast hazard. Evacuate the immediate area and contact your institutional EHS bomb squad.

• Peroxide Quantification: If the liquid is clear, transfer the container to a certified chemical fume hood. Test the liquid using a KI-starch peroxide test strip.

• Metabisulfite Quenching: If peroxide levels exceed 20 ppm, slowly titrate a 10% (w/v) aqueous sodium metabisulfite solution into the amine under gentle magnetic stirring.

  • Causality: Sodium metabisulfite acts as a reducing agent, stoichiometrically converting explosive hydroperoxides into stable, non-reactive alcohols without generating excessive heat[4].

• Self-Validation Checkpoint: Re-test the solution with a new KI-starch strip. The protocol validates itself when the strip reads 0 ppm, confirming the chemical is now safe for the thermal stress of neutralization.

Phase 2: Exothermic Neutralization (For volumes < 500 mL)

This phase eliminates the D002 (Corrosive) characteristic for safe downstream consolidation.

• Thermal Mitigation Setup: Place a borosilicate flask inside a secondary containment ice-water bath and secure it with a clamp.

  • Causality: The ice bath acts as a critical heat sink. It absorbs the exothermic energy of the acid-base reaction, preventing the solvent from boiling and releasing toxic, corrosive amine vapors into the hood[2].

• Solvent Dilution: Add the peroxide-free 4-Ethoxybutan-2-amine to the flask and dilute it 1:5 with deionized water to lower the reaction kinetics.

• Controlled Acid Titration: Using an addition funnel, introduce 1M Citric Acid dropwise.

  • Causality: Citric acid is preferred over strong mineral acids (like HCl) because its dissociation is slower, providing a more controlled, less violent neutralization curve[2].

• Self-Validation Checkpoint: Monitor the solution with a calibrated pH meter. The system is validated when the pH stabilizes strictly between 6.0 and 8.0. This confirms the complete conversion of the corrosive free-base amine into a benign, water-soluble salt[3].

Disposal Workflow Visualization

The following logical decision tree dictates the operational flow for 4-Ethoxybutan-2-amine waste management.

Decision tree and disposal workflow for 4-Ethoxybutan-2-amine.

Logistical Segregation & RCRA Compliance

For bulk quantities (> 500 mL) where in-lab neutralization is logistically prohibitive, the chemical must be managed through a licensed hazardous waste vendor.

• Segregation: Never store unneutralized 4-Ethoxybutan-2-amine near strong oxidizers, heavy metals, or concentrated acids.

• Storage: Store waste in high-density polyethylene (HDPE) carboys. If the chemical has been recently quenched for peroxides, utilize a vented cap for the first 48 hours to prevent pressure buildup from off-gassing.

• Labeling: Ensure the waste ticket explicitly lists both the Corrosive (Amine) and Flammable/Peroxide-forming (Ether) hazards to alert downstream waste handlers[2].

References

• Title: 3-ethoxy-1-methyl-propylamine 79090-50-9 wiki | Source: Guidechem | URL: 1

• Title: Proper Disposal of Tridecan-7-amine: A Step-by-Step Guide for Laboratory Professionals | Source: Benchchem | URL: 2

• Title: DESTROYING PEROXIDES OF ISOPROPYL ETHER | Source: Sciencemadness.org | URL: 4

• Title: Recommended Methods of Reduction, Neutralization, Recovery, or Disposal of Hazardous Waste | Source: EPA | URL: 3

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